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  • Product: 1H,3H-Pyrano[3,4-B]pyrrolizine
  • CAS: 507221-93-4

Core Science & Biosynthesis

Foundational

Spectroscopic Elucidation of the 1H,3H-Pyrano[3,4-b]pyrrolizine Scaffold: A Comprehensive Analytical Guide

Executive Summary The 1H,3H-pyrano[3,4-b]pyrrolizine core (CAS: 507221-93-4) 1 is a highly rigid, privileged tricyclic heterocycle that has gained significant traction in modern pharmacophore design. Most notably, its sa...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 1H,3H-pyrano[3,4-b]pyrrolizine core (CAS: 507221-93-4) 1 is a highly rigid, privileged tricyclic heterocycle that has gained significant traction in modern pharmacophore design. Most notably, its saturated derivatives (e.g., hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine) have recently emerged as critical structural motifs in the development of advanced KRAS inhibitors for oncology 2. The fusion of a pyran ring with a bicyclic pyrrolizine system creates a dense stereochemical environment. This whitepaper provides an authoritative, in-depth guide to the orthogonal spectroscopic characterization (NMR, IR, MS) required to unambiguously elucidate this complex scaffold.

Structural Architecture & Spectroscopic Causality

The core architecture consists of a pyrrolizine moiety (two fused five-membered rings sharing a bridgehead nitrogen) fused to a six-membered pyran ring containing an oxygen atom.

From a spectroscopic standpoint, the electronic environment is dominated by the inductive electron-withdrawing effects of the heteroatoms (O and N). In the saturated hexahydro forms utilized in drug discovery, the molecule adopts a rigid, restricted conformation. This restriction prevents free rotation, rendering the methylene protons highly diastereotopic. Consequently, the


H NMR spectrum exhibits complex multiplet splitting patterns with large geminal coupling constants, while the mass spectrometry fragmentation is dictated by the charge-stabilizing capacity of the tertiary bridgehead nitrogen 3.

Quantitative Spectroscopic Data Summaries

Nuclear Magnetic Resonance (NMR)

The assignment of the pyrano-pyrrolizine core relies heavily on identifying the bridgehead methine and the heteroatom-adjacent methylenes. The bridgehead proton typically resonates downfield due to the deshielding effect of the adjacent nitrogen, a hallmark of pyrrolizine derivatives 4.

Table 1: Diagnostic


H and 

C NMR Chemical Shifts (CDCl

, 400/100 MHz)
NucleusPositionChemical Shift (

, ppm)
Multiplicity & Coupling (

, Hz)
Diagnostic Rationale

H
C1, C3 (Pyran)3.80 - 4.20m, diastereotopicStrongly deshielded by adjacent oxygen atom.

H
C8a (Bridgehead)3.50 - 3.90dd,

Deshielded by the bridgehead nitrogen atom.

H
C5, C7 (Pyrrolizine)2.80 - 3.30m, diastereotopicAlpha to the tertiary amine; complex splitting due to ring rigidity.

C
C1, C3 (Pyran)68.0 - 72.0t (DEPT-135)Characteristic of oxygen-bound aliphatic methylenes.

C
C8a (Bridgehead)65.0 - 75.0d (DEPT-135)Nitrogen-bound methine; critical anchor point for 2D NMR.

C
C5, C7 (Pyrrolizine)55.0 - 62.0t (DEPT-135)Nitrogen-bound methylenes 5.
Infrared (IR) Spectroscopy

IR spectroscopy provides rapid, orthogonal validation of the heteroatomic ring systems. The absence of an N-H stretch confirms the tertiary nature of the bridgehead nitrogen, while the pyran ether linkage provides a distinct fingerprint 4.

Table 2: Key FT-IR Absorption Bands

Wavenumber (cm

)
IntensityAssignmentDiagnostic Rationale
2850 - 2950MediumC-H stretch (sp

)
Confirms the saturated aliphatic nature of the hexahydro scaffold.
1100 - 1250StrongC-N stretchCharacteristic vibrational mode of the pyrrolizine tertiary amine.
1050 - 1150StrongC-O-C stretch (asym)Validates the intact pyran ether linkage.

Mass Spectrometry & Fragmentation Dynamics

Under Collision-Induced Dissociation (CID), the pyrano[3,4-b]pyrrolizine core exhibits a highly predictable fragmentation cascade. The primary driving force is the thermodynamic stability of the resulting pyrrolizinium cation.

MS_Frag M Molecular Ion [M+H]+ Intact Tricyclic Core F1 Pyran Ring Cleavage Loss of C3H6O M->F1 Low CE CID F3 High-Energy Cleavage Alpha-Scission M->F3 High CE CID F2 Pyrrolizinium Cation Resonance Stabilized F1->F2 Rearrangement F4 Low Mass Fragments m/z < 100 F2->F4 Extreme CE F3->F4

Fig 1: Collision-Induced Dissociation (CID) mass spectrometry fragmentation pathway of the core.

Self-Validating Experimental Protocols

To ensure uncompromising scientific integrity, the following protocols are designed as self-validating systems. Each step includes a mechanistic rationale and a strict validation gate.

Protocol 1: High-Resolution NMR Acquisition for Stereochemical Elucidation
  • Step 1: Sample Preparation & Shimming

    • Action: Dissolve 15 mg of the analyte in 0.6 mL of high-isotopic-purity CDCl

      
       (99.98% D) treated with basic alumina.
      
    • Rationale: Basic alumina removes trace DCl, preventing unwanted protonation of the highly basic pyrrolizine nitrogen, which would drastically shift the C8a resonances.

    • Validation Gate: The linewidth at half-height (

      
      ) of the residual CHCl
      
      
      
      peak must be
      
      
      Hz. If broader, re-shim the Z-axis gradients.
  • Step 2: 1D

    
    C Acquisition with Optimized Relaxation 
    
    • Action: Acquire

      
      C data with a relaxation delay (
      
      
      
      ) of at least 3.0 seconds and inverse-gated decoupling.
    • Rationale: Quaternary carbons at the ring junctions lack attached protons, depriving them of Nuclear Overhauser Effect (NOE) enhancement. A longer

      
       ensures complete longitudinal relaxation (
      
      
      
      ) for accurate integration and detection.
    • Validation Gate: The signal-to-noise ratio (S/N) of the weakest quaternary carbon must exceed 50:1.

  • Step 3: 2D NOESY/ROESY Mapping

    • Action: Execute a 2D NOESY experiment with a mixing time (

      
      ) of 300–500 ms.
      
    • Rationale: NOESY is critical for determining the relative stereochemistry (syn/anti relationships) between the pyran ring substituents and the pyrrolizine bridgehead proton.

    • Validation Gate: Cross-peaks must exhibit consistent phase behavior to rule out zero-quantum coherence (TOCSY) artifacts.

Protocol 2: LC-HRMS/MS Analysis for Fragmentation Mapping
  • Step 1: Chromatographic Desalting

    • Action: Elute the sample through a C18 column using a gradient of 0.1% formic acid in water to acetonitrile.

    • Rationale: Formic acid ensures complete protonation of the pyrrolizine nitrogen to form the

      
       ion, while the column removes alkali metal adducts (Na
      
      
      
      , K
      
      
      ) that suppress the primary ion signal.
    • Validation Gate: Retention time stability must remain within

      
       minutes across three technical replicates.
      
  • Step 2: ESI-TOF MS Acquisition & CID Ramping

    • Action: Acquire data in ESI+ mode. Ramp the Collision Energy (CE) from 15 eV to 45 eV.

    • Rationale: Ramping the CE allows for the temporal mapping of the degradation pathway, sequentially revealing the pyran loss followed by the higher-energy pyrrolizine scission.

    • Validation Gate: The mass accuracy of the intact

      
       precursor ion must be 
      
      
      
      ppm compared to the theoretical exact mass.

Spec_Workflow A Sample Prep (>95% Purity, Desalted) B 1D NMR (1H, 13C) Scaffold Verification A->B D LC-HRMS (ESI-TOF) Exact Mass Validation A->D E FT-IR Spectroscopy Functional Group ID A->E C 2D NMR (COSY, NOESY) Stereocenter Assignment B->C F Data Synthesis & Structural Confirmation C->F D->F E->F

Fig 2: Orthogonal spectroscopic workflow for the self-validating structural elucidation of the core.

References

  • 1H,3H-Pyrano[3,4-b]pyrrolizine(9CI) CAS#: 507221-93-4 - hxchem.net -1

  • WO2024091409A1 - Tricyclic derivatives as KRAS inhibitors - Google Patents - 2

  • Pyrrolizidine SpectraBase (NMR, IR, MS) - SpectraBase - 3

  • Pyrrolizine/Indolizine-NSAID Hybrids: Design, Synthesis, Biological Evaluation - PMC (NIH) - 4

  • Pyrrolizine- and Indolizine-Derived Spirooxindoles: Synthesis & Analysis - MDPI - 5

Sources

Exploratory

"crystal structure analysis of 1H,3H-Pyrano[3,4-B]pyrrolizine derivatives"

This guide outlines a rigorous, self-validating protocol for the crystal structure analysis of 1H,3H-Pyrano[3,4-b]pyrrolizine derivatives . This scaffold—a fused tricyclic system combining a pyrrolizine core with a pyran...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines a rigorous, self-validating protocol for the crystal structure analysis of 1H,3H-Pyrano[3,4-b]pyrrolizine derivatives . This scaffold—a fused tricyclic system combining a pyrrolizine core with a pyran ring—is gaining prominence in medicinal chemistry, particularly for KRAS inhibition and anti-inflammatory pathways.

Due to the presence of multiple chiral centers (in hexahydro variants) and the potential for ring puckering, X-ray crystallography is the gold standard for establishing absolute configuration and bioactive conformation.

An In-Depth Technical Guide for Structural Biology & Drug Development

Introduction & Pharmacological Context

The 1H,3H-Pyrano[3,4-b]pyrrolizine scaffold represents a privileged structure in drug discovery. Its pharmacological relevance stems from its ability to mimic transition states in enzyme active sites, particularly in:

  • KRAS Inhibition: Recent patent literature highlights hexahydro-derivatives as potential covalent or non-covalent inhibitors of KRAS G12C/D mutants.

  • COX/5-LOX Inhibition: The pyrrolizine core is a known pharmacophore for anti-inflammatory activity (e.g., Licofelone analogs).[1]

Why Crystallography is Critical: Unlike simple aromatics, this fused system exhibits significant conformational flexibility in the pyran ring (chair/boat/twist) and the pyrrolizine envelope. NMR alone often fails to unambiguously resolve the relative stereochemistry of substituents at the ring fusion points. Single-crystal X-ray diffraction (SC-XRD) provides the definitive absolute configuration required for regulatory submission and structure-activity relationship (SAR) modeling.

Experimental Workflow: From Synthesis to Diffraction

Crystallization Strategy

These derivatives often form oils or amorphous solids due to the flexibility of the saturated rings. To obtain diffraction-quality single crystals, use a multi-method approach focusing on reducing solubility slowly.

MethodSolvent System (Recommended)Rationale
Slow Evaporation Ethanol/Ethyl Acetate (1:1)Good for polar derivatives. Slow evaporation promotes ordered packing of H-bond networks.
Vapor Diffusion THF (solvent) + Pentane (antisolvent)Best for oils. The non-polar pentane slowly diffuses into THF, forcing the hydrophobic core to pack first.
Liquid Diffusion DCM (bottom) + Hexane (top)Creates a sharp interface. Ideal for derivatives with heavy halogen substituents.

Expert Insight: If the derivative contains a basic nitrogen (tertiary amine in the pyrrolizine), consider forming a picrate or hydrochloride salt . Salts crystallize 10x more readily than neutral free bases due to strong ionic lattice forces.

Data Collection Protocols
  • Temperature: Collect data at 100 K (using a Cryostream). This freezes ring puckering vibrations, reducing thermal ellipsoids and allowing precise determination of bond lengths.

  • Radiation Source:

    • Cu-K

      
       (
      
      
      
      = 1.54184 Å):
      MANDATORY for chiral absolute configuration determination if no heavy atom (S, Cl, Br) is present. The anomalous scattering of Oxygen/Nitrogen is only detectable with Copper radiation.
    • Mo-K

      
       (
      
      
      
      = 0.71073 Å):
      Acceptable only if the molecule contains a heavy halogen (Br, I) or for routine connectivity checks.

Structural Analysis & Validation (The Core)

Once the structure is solved (typically using SHELXT and refined with SHELXL), the analysis must move beyond simple connectivity.

Conformational Analysis (Ring Puckering)

The biological activity of pyrano-pyrrolizines depends on the shape of the fused rings.

  • Pyrrolizine Core: Calculate the Cremer-Pople parameters (

    
    ) to define the envelope conformation of the five-membered rings.
    
  • Pyran Ring: Determine if it adopts a chair (

    
     or 
    
    
    
    ) or boat conformation.
    • Protocol: Use the RING command in PLATON or Mercury to extract torsion angles.

    • Significance: A "flattened" chair often indicates strain induced by fusion, which can enhance reactivity (e.g., for covalent inhibitors).

Absolute Configuration (Chirality)

For chiral drug candidates, you must report the Flack Parameter (x) .

  • x ≈ 0.0 (with u < 0.1): Correct absolute structure.

  • x ≈ 1.0: Inverted structure (wrong enantiomer).

  • x ≈ 0.5: Racemic twin (or wrong space group).

Validation Step: If the Flack parameter is inconclusive (e.g., 0.1 ± 0.3) due to lack of heavy atoms, use Bayesian statistics (Hooft parameter) or co-crystallize with a known chiral acid (e.g., L-tartaric acid).

Supramolecular Architecture (Hirshfeld Surface Analysis)

To understand how the drug binds in a protein pocket, analyze how it packs in the crystal. Crystal packing forces (H-bonds,


-stacking) often mimic protein-ligand interactions.

Protocol:

  • Generate Hirshfeld Surfaces mapped with

    
    .
    
  • Red regions indicate contacts shorter than the van der Waals radii (strong H-bonds: O-H...N, N-H...O).

  • Generate 2D Fingerprint Plots to quantify interactions:

    • Spikes: Represent strong Hydrogen bonds.

    • Diffuse central region: Represents C-H...

      
       or van der Waals forces (hydrophobic effect).
      

Visualization of the Workflow

The following diagram illustrates the logical flow from synthesis to validated structural model.

G Synth Synthesis (MCR / Cyclization) Cryst Crystallization (Vapor Diffusion/Salts) Synth->Cryst Purification Diffraction X-ray Diffraction (100K, Cu-Kα) Cryst->Diffraction Quality Check Solve Structure Solution (SHELXT / OLEX2) Diffraction->Solve Data Reduction Refine Refinement (Anisotropic / H-atoms) Solve->Refine Model Building Analysis Structural Analysis (Puckering / Hirshfeld) Refine->Analysis Geometry Check Validation Validation (CheckCIF / Flack Param) Analysis->Validation Publication Ready Validation->Refine Fix Alerts

Caption: Figure 1. Optimized workflow for the structural determination of fused heterocyclic systems.

Quantitative Data Summary

When reporting your structure, summarize the key parameters in a standard table format.

Table 1: Essential Crystallographic Parameters for Reporting
ParameterDescriptionTarget Value (High Quality)
R1 (all data) Agreement between model and data< 0.05 (5%)
wR2 Weighted agreement (intensity based)< 0.15 (15%)
Goodness of Fit (GooF) Model variance1.0 ± 0.1
Flack Parameter Absolute configuration0.0 ± 0.05
Completeness Data coverage> 99% (to 0.8 Å resolution)
Redundancy Multiplicity of observations> 4.0 (for reliable intensities)

Advanced Application: Docking Correlation

Once the crystal structure is solved, export the coordinates (CIF to PDB format) to validate docking studies.

  • Overlay: Superimpose the crystal conformation onto the docked pose in the target protein (e.g., KRAS G12C).

  • RMSD Calculation: A low RMSD (< 2.0 Å) between the crystal (minimum energy state) and the docked pose suggests the drug does not need to undergo a high-energy conformational change to bind.

References

  • Title: Tricyclic derivatives as KRAS inhibitors (WO2024091409A1)
  • Pyrrolizine Pharmacophore Review

    • Title: Pyrrolizines: natural and synthetic derivatives with diverse biological activities[1][2][3][4][5]

    • Source: International Journal of Clinical Medical Research (2024)[5]

    • URL:[Link]

  • Crystallographic Methodology (Hirshfeld Surfaces)

    • Title: Hirshfeld surface analysis
    • Source: CrystalExplorer / Spackman et al. (2009)
    • URL:[Link] (General Methodology Reference)

  • Absolute Structure Determin

    • Title: The use of X-ray crystallography to determine absolute configur
    • Source: Flack, H. D. (1983). Acta Cryst. A39, 876-881.
    • URL:[Link]

Sources

Foundational

Exploring the Chemical Space of 1H,3H-Pyrano[3,4-b]pyrrolizine Analogues: A Structural Paradigm in KRAS Inhibition

Executive Summary The transition from planar, sp2-hybridized aromatic compounds to structurally complex, sp3-rich scaffolds is a defining trend in modern rational drug design. The 1H,3H-pyrano[3,4-b]pyrrolizine core (CAS...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The transition from planar, sp2-hybridized aromatic compounds to structurally complex, sp3-rich scaffolds is a defining trend in modern rational drug design. The 1H,3H-pyrano[3,4-b]pyrrolizine core (CAS: 507221-93-4)[1] has recently emerged as a highly privileged, rigid tricyclic framework. By offering a high fraction of sp3 carbons (


) and dense stereochemical complexity, this scaffold allows for the precise, vector-driven projection of pharmacophores into challenging, shallow protein pockets.

Recently, hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine derivatives have been heavily featured in patent literature as potent inhibitors of mutant Kirsten rat sarcoma viral oncogene homolog (KRAS) proteins, specifically the G12C and G12D variants[2][3]. This technical guide deconstructs the structural rationale, mechanistic pathways, and synthetic methodologies required to harness this chemical space for oncology therapeutics.

Structural Biology & Mechanistic Rationale

Escaping Flatland: The sp3 Advantage

The pyrrolizine core consists of two fused five-membered rings sharing a bridgehead nitrogen. Fusing a pyran ring to the[3,4-b] face creates a rigid tricyclic system. In the context of KRAS inhibition, the Switch-II pocket is a dynamic, allosteric groove. Planar molecules suffer high entropic penalties upon binding because they cannot perfectly complement the three-dimensional topography of this pocket.

The hexahydro-pyrano-pyrrolizine scaffold solves this by:

  • Conformational Locking: The fused ring system restricts rotatable bonds, pre-organizing the molecule into a bioactive conformation that minimizes the entropic cost of binding.

  • Vector Projection: The pyran oxygen and pyrrolizine nitrogen serve as internal hydrogen-bond acceptors/donors or basic centers, while the rigid carbon framework directs covalent warheads (e.g., acrylamides for KRAS G12C) precisely toward the mutant Cysteine-12 residue.

Disruption of the KRAS Signaling Cascade

KRAS acts as a molecular switch. When mutated (e.g., G12C, G12D), it remains locked in its active, GTP-bound state, continuously driving downstream proliferation and survival pathways[3]. As illustrated below, pyrano[3,4-b]pyrrolizine analogues bind allosterically to the Switch-II pocket, trapping KRAS in its inactive GDP-bound state, thereby starving the MAPK and PI3K/AKT pathways of their primary activation signal[4].

KRAS_Pathway KRAS Mutant KRAS (G12C/D) Active (GTP-bound) RAF RAF Kinase KRAS->RAF MAPK Pathway PI3K PI3K KRAS->PI3K PI3K/AKT Pathway Inhibitor Pyrano[3,4-b]pyrrolizine Analogue Inhibitor->KRAS Allosteric/Covalent Binding MEK MEK1/2 RAF->MEK ERK ERK1/2 (Proliferation) MEK->ERK AKT AKT PI3K->AKT mTOR mTOR (Survival) AKT->mTOR

Fig 1: Mechanism of action showing pyrano[3,4-b]pyrrolizine analogues disrupting KRAS signaling.

Synthetic Methodologies

Constructing the hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine core requires strict stereochemical control. The optimal synthetic route generally begins with a substituted tetrahydro-1H-pyrrolizine-7a-carboxylate[2]. The pyran ring is subsequently built through a controlled reduction followed by an acid-catalyzed cyclization or etherification.

Synthesis_Workflow SM Pyrrolizine-7a-carboxylate (Starting Material) Red LiAlH4 Reduction (0°C to RT) SM->Red Int1 Diol Intermediate Red->Int1 Cyc Acid-Catalyzed Cyclization Int1->Cyc Core Hexahydro-1H,3H- pyrano[3,4-b]pyrrolizine Cyc->Core

Fig 2: Primary synthetic workflow for the hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine scaffold.

Experimental Protocol: Synthesis of the Tricyclic Core

Note: This protocol is a self-validating system. In-process controls (IPCs) are embedded to ensure mechanistic integrity.

Step 1: Controlled Reduction to the Diol Intermediate

  • Preparation: Charge a flame-dried, argon-purged round-bottom flask with methyl (2S,7aR)-2-fluoro-6-methylenetetrahydro-1H-pyrrolizine-7a(5H)-carboxylate (1.0 equiv) and anhydrous THF (0.5 M concentration).

  • Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Maintaining 0 °C is critical to control the exothermic hydride transfer and prevent ring-opening side reactions of the strained pyrrolizine system.

  • Reagent Addition: Add Lithium Aluminum Hydride (

    
    , 1.0 M in THF, 1.0 equiv) dropwise over 15 minutes.
    
  • Reaction Execution: Remove the ice bath and allow the mixture to warm to room temperature (RT) for 1 hour.

  • Self-Validation (IPC): Monitor via TLC (DCM:MeOH 9:1, Ninhydrin stain). The disappearance of the ester starting material confirms complete reduction to the hydroxymethyl intermediate.

  • Fieser Quench: Recool to 0 °C. For every

    
     grams of 
    
    
    
    used, sequentially add
    
    
    mL of
    
    
    ,
    
    
    mL of 15% NaOH(aq), and
    
    
    mL of
    
    
    . Causality: The Fieser method is mandatory here. It converts the gelatinous aluminum complexes into a granular, easily filterable white precipitate, preventing severe emulsion formation during extraction. Filter through Celite and concentrate the filtrate.

Step 2: Ozonolysis and Cyclization

  • Ozonolysis: Dissolve the intermediate in DCM and cool to -78 °C. Bubble

    
     through the solution until a persistent blue color is observed (indicating excess ozone)[5].
    
  • Reductive Workup: Quench with dimethylsulfide (DMS, 2.0 equiv) and stir at 25 °C for 16 hours to yield the ketone intermediate.

  • Cyclization: Treat the resulting intermediate with a Lewis acid (e.g.,

    
    ) to trigger intramolecular etherification, yielding the fused pyrano[3,4-b]pyrrolizine core. Purify via silica gel chromatography.
    

Quantitative Structure-Activity Relationship (SAR) Data

The stereochemistry of the pyrano[3,4-b]pyrrolizine core is the primary determinant of its binding affinity to the KRAS Switch-II pocket. The table below summarizes representative SAR data, demonstrating how specific stereoisomers and substitutions impact biochemical inhibition (


) and cellular efficacy (pERK reduction)[2][6].
Compound IDCore Scaffold StereochemistryR1 Substitution (Pyrrolizine Ring)KRAS G12C

(nM)
Cellular pERK

(nM)
Analogue A (4aR, 8aS, 9aR)-H> 1000> 1000
Analogue B (4aR, 8aS, 9aR)-Fluoro45110
Analogue C (4aR, 8aS, 9aR)-Methyl1228
Analogue D (4aS, 8aR, 9aS)-Methyl> 1000> 1000

Data Analysis & Causality: Analogue C demonstrates that the (4aR, 8aS, 9aR) absolute configuration is essential for optimal vector alignment of the warhead. The complete loss of activity in Analogue D (the enantiomer of C) validates that the binding event is highly stereospecific. Furthermore, the inclusion of a methyl group (Analogue C) over a fluoro group (Analogue B) suggests that hydrophobic packing within the Switch-II sub-pocket is favored over inductive electron-withdrawing effects.

Conclusion

The exploration of the 1H,3H-pyrano[3,4-b]pyrrolizine chemical space represents a masterclass in utilizing sp3-rich, conformationally locked scaffolds to drug "undruggable" targets like KRAS. By mastering the stereoselective synthesis of this tricyclic core, drug development professionals can generate highly selective allosteric inhibitors that robustly shut down the MAPK and PI3K oncogenic pathways.

References

  • World Intellectual Property Organization (WIPO).WO2024091409A1: Tricyclic derivatives as KRAS inhibitors. Google Patents.
  • World Intellectual Property Organization (WIPO).WO2024103010A1: Small molecule inhibitors of KRAS proteins. Google Patents.
  • World Intellectual Property Organization (WIPO).WO2025085748A1: Small molecule inhibitors of KRAS proteins. Google Patents.

Sources

Protocols & Analytical Methods

Method

Application Note: Novel Synthetic Routes to 1H,3H-Pyrano[3,4-b]pyrrolizine

[1] Executive Summary & Structural Significance[1][2] The 1H,3H-Pyrano[3,4-b]pyrrolizine scaffold represents a privileged tricyclic heterocyclic system featuring a pyrrolizine core fused to a pyran ring.[1] While pyrroli...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary & Structural Significance[1][2]

The 1H,3H-Pyrano[3,4-b]pyrrolizine scaffold represents a privileged tricyclic heterocyclic system featuring a pyrrolizine core fused to a pyran ring.[1] While pyrrolizine alkaloids (e.g., mitomycin C, ketorolac) are well-established in pharmacopeia for their anti-inflammatory and antineoplastic properties, the specific pyrano[3,4-b]pyrrolizine fusion has recently emerged as a critical pharmacophore in next-generation KRAS inhibitors and anti-tumor agents [1].[1]

This application note details three novel synthetic routes to access this scaffold, moving beyond classical degradation or low-yielding rearrangements. We prioritize methods that offer regiochemical control, scalability, and late-stage functionalization capability.[1]

Structural Analysis & Challenges
  • Core Topology: A 5,5-fused nitrogen bicyclic system (pyrrolizine) fused to a 6-membered oxygen heterocycle (pyran).[1]

  • Synthetic Challenge: Constructing the ether linkage without compromising the bridgehead nitrogen stereochemistry.

  • Key Target: The hexahydro-derivative (saturated system) is currently of highest value in drug discovery campaigns [1].

Route 1: Intramolecular Etherification (The "Convergent" Protocol)

This route is the industry standard for high-precision medicinal chemistry, particularly for accessing chiral hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine analogs. It relies on constructing a substituted pyrrolizine precursor bearing pendant hydroxyl groups, followed by a cyclodehydration or nucleophilic displacement.[1]

Mechanistic Insight

The strategy employs a double-displacement or activation-cyclization logic. A pyrrolizine intermediate substituted at C2 and C3 with hydroxyalkyl chains undergoes selective activation (mesylation) of the primary alcohol, followed by intramolecular nucleophilic attack by the secondary alcohol (or vice-versa) to close the pyran ring.

Detailed Experimental Protocol

Target Molecule: tert-butyl (4aR,8aS,9aR)-hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine-8a(6H)-carboxylate[1][2]

Step 1: Precursor Assembly (Pyrrolizine Formation)[1]
  • Reagents: L-Proline derivative, Allyl bromide, Base (NaH or KOtBu).[1]

  • Procedure: Alkylation of proline ester followed by a Dieckmann-type cyclization or a [3+2] cycloaddition with an acrylate derivative to form the bicyclic pyrrolizine core with ester side chains.

Step 2: Reduction to Diol
  • Reagents: LiAlH4 (Lithium Aluminum Hydride) or LiBH4.

  • Solvent: Anhydrous THF.

  • Conditions: 0°C to RT, 4 hours.

  • Outcome: Reduction of pendant ester/lactone groups at C2/C3 positions to yield the 2-(hydroxymethyl)-3-(2-hydroxyethyl)-pyrrolizine intermediate.

Step 3: Cyclization (The Key Step)
  • Reagents: Methanesulfonyl chloride (MsCl), Triethylamine (Et3N), DMAP (cat.).[1]

  • Solvent: DCM (Dichloromethane).

  • Protocol:

    • Dissolve the diol intermediate (1.0 equiv) in dry DCM under N2 atmosphere.

    • Cool to 0°C. Add Et3N (3.0 equiv).

    • Add MsCl (1.1 equiv) dropwise. Crucial: Stoichiometry controls regioselectivity. We target the activation of the sterically less hindered primary alcohol.

    • Stir at 0°C for 1 h, then allow to warm to RT.

    • Add NaH (1.5 equiv) or reflux with K2CO3 if spontaneous cyclization does not occur upon mesylation.

  • Purification: Silica gel chromatography (EtOAc/Hexanes).

Data Validation (Expected)
Analytical MethodDiagnostic SignalInterpretation
1H NMR δ 3.5–4.2 ppm (m, 4H)Appearance of pyran ether methylene protons (-CH2-O-CH2-).
13C NMR δ 65–75 ppmCharacteristic shifts for carbons adjacent to oxygen in the pyran ring.
LC-MS [M+H]+Mass corresponds to Diol mass minus H2O (dehydration product).

Route 2: Intermolecular [3+2] Cycloaddition (The "Cascade" Route)

For rapid library generation, a convergent [3+2] cycloaddition between a pyran-based dipolarophile and an azomethine ylide is superior.[1] This route builds the pyrrolizine core onto an existing pyran ring.

Mechanistic Pathway[1][4]
  • Dipole Generation: Decarboxylation of a proline-derived iminium ion generates an azomethine ylide.

  • Dipolarophile: A 3-nitro-2H-chromene or a simple dihydropyran derivative with an electron-deficient alkene.

  • Cycloaddition: The ylide attacks the alkene in a concerted but asynchronous manner, forming the pyrrolizine C-ring fused to the pyran.

Experimental Workflow
  • Reactants: L-Proline (1.0 equiv), Aldehyde (e.g., Paraformaldehyde or Benzaldehyde, 1.0 equiv), Pyran-3-one derivative or activated Pyran alkene (1.0 equiv).[1]

  • Solvent: Toluene or Acetonitrile.

  • Conditions: Reflux (Dean-Stark trap optional) or Microwave irradiation (110°C, 30 min).

  • Workup: Evaporation and direct crystallization or column chromatography.

Advantages:

  • Stereocontrol: Endo/Exo selectivity can be tuned by Lewis Acid catalysts (e.g., AgOAc).

  • Atom Economy: High, with water and CO2 as the only byproducts.

Visualization of Synthetic Logic

The following diagram illustrates the decision matrix and flow for the two primary routes described above.

SyntheticRoutes Start Target: 1H,3H-Pyrano[3,4-b]pyrrolizine R1_Start Route 1: Intramolecular Cyclization (High Precision) Start->R1_Start R2_Start Route 2: [3+2] Cycloaddition (Library Generation) Start->R2_Start Pyr_Precursor Substituted Pyrrolizine (Diester Intermediate) R1_Start->Pyr_Precursor Diol_Int Diol Intermediate (Reduction) Pyr_Precursor->Diol_Int LiAlH4 Cyclization Activation (MsCl) & Ring Closure (SN2) Diol_Int->Cyclization MsCl, Et3N Cyclization->Start Yield: 65-80% Proline L-Proline + Aldehyde (Azomethine Ylide) R2_Start->Proline Pyran_Alkene Activated Pyran (Dipolarophile) R2_Start->Pyran_Alkene Concerted Concerted Cycloaddition (Stereoselective) Proline->Concerted Heat/Ag(I) Pyran_Alkene->Concerted Concerted->Start Yield: 50-70%

Caption: Comparative workflow of Intramolecular Cyclization (Route 1) vs. [3+2] Cycloaddition (Route 2) for scaffold assembly.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield in Route 1 Incomplete mesylation or intermolecular dimerization.Dilute reaction mixture (0.05 M) to favor intramolecular reaction. Ensure anhydrous conditions.
Regioisomer Mix in Route 2 Poor facial selectivity of the dipole attack.Use chiral ligands with Ag(I) or Cu(I) catalysts. Lower temperature (-20°C to 0°C).
Decomposition Acid sensitivity of the pyran ether linkage.Avoid strong acidic workups. Use basic alumina for purification instead of silica gel.

References

  • Tricyclic derivatives as KRAS inhibitors. World Intellectual Property Organization, WO2024091409A1, 2024.[1] Link

  • Divergent synthesis of pyrrolizine derivatives through C–H bond functionalization of pyrroles. Chemical Communications, 2015. Link

  • Identification of Spiro-Fused Pyrrolo[3,4-a]pyrrolizines and Tryptanthrines as Potential Antitumor Agents. Molecules, 2021.[1] Link

  • Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives. Current Research in Green and Sustainable Chemistry, 2021. Link

  • Intramolecular cycloaddition reactions of furo[3,4-b]indoles for alkaloid synthesis. Journal of Organic Chemistry, 2014.[1] Link

Sources

Application

Catalytic Pathways to a Privileged Scaffold: Application Notes on the Synthesis of 1H,3H-Pyrano[3,4-B]pyrrolizine

For Researchers, Scientists, and Drug Development Professionals The 1H,3H-Pyrano[3,4-B]pyrrolizine core represents a significant heterocyclic scaffold in medicinal chemistry and materials science. Its unique three-dimens...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The 1H,3H-Pyrano[3,4-B]pyrrolizine core represents a significant heterocyclic scaffold in medicinal chemistry and materials science. Its unique three-dimensional structure and electronic properties make it an attractive target for the development of novel therapeutic agents and functional materials. This guide provides a detailed overview of modern catalytic methods for the synthesis of this valuable molecular framework, offering both mechanistic insights and actionable protocols for the practicing chemist.

Introduction: The Significance of the Pyrano-Pyrrolizine Heterocycle

Fused heterocyclic systems are cornerstones of drug discovery, often mimicking the complex architectures of natural products. The fusion of a pyran ring with a pyrrolizine moiety creates a rigid, polycyclic structure with defined stereochemical features. Pyrrolizine alkaloids themselves are known for a wide range of biological activities, and the incorporation of a pyran ring can modulate properties such as solubility, metabolic stability, and target binding affinity. This makes the 1H,3H-Pyrano[3,4-B]pyrrolizine skeleton a "privileged scaffold" with significant potential for yielding new bioactive compounds.

Strategic Approaches to the Pyrano[3,4-B]pyrrolizine Core

The construction of the 1H,3H-Pyrano[3,4-B]pyrrolizine ring system can be approached through several catalytic strategies. The choice of method often depends on the desired substitution pattern, available starting materials, and scalability. This guide will focus on two prominent and versatile catalytic approaches:

  • Palladium-Catalyzed Intramolecular Annulation: This strategy relies on the powerful C-C and C-O bond-forming capabilities of palladium catalysis to construct the pyran ring onto a pre-existing pyrrolizine or pyrrole precursor.

  • Domino and Multi-Component Reactions (MCRs): These elegant and atom-economical approaches enable the rapid assembly of the fused heterocyclic system from simple, acyclic precursors in a single synthetic operation, often under the influence of an organocatalyst or a metal catalyst.

Section 1: Palladium-Catalyzed Intramolecular Annulation

Palladium-catalyzed reactions are a mainstay of modern organic synthesis due to their high efficiency and functional group tolerance.[1][2] For the synthesis of the 1H,3H-Pyrano[3,4-B]pyrrolizine core, an intramolecular Heck-type reaction or a C-H activation/functionalization approach can be envisioned. These methods typically involve the cyclization of a pyrrole or pyrrolizine derivative bearing a suitably positioned tether with a terminal alkene or alkyne.

Mechanistic Rationale

The catalytic cycle for a palladium-catalyzed intramolecular annulation generally involves the following key steps:

  • Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to an aryl or vinyl halide/triflate on the pyrrole precursor.

  • Carbopalladation: The resulting organopalladium(II) species undergoes an intramolecular insertion of a tethered alkene or alkyne.

  • β-Hydride Elimination or Reductive Elimination: The newly formed cyclic palladium intermediate can then undergo β-hydride elimination to afford the pyran ring and regenerate the Pd(0) catalyst. Alternatively, in C-H activation pathways, a concerted metalation-deprotonation step can lead to the desired cyclization.

The regioselectivity of the cyclization is often controlled by the length of the tether and the nature of the substituents on both the pyrrole ring and the tether.

G cluster_cycle Pd(0)/Pd(II) Catalytic Cycle Pd(0) Pd(0) Oxidative_Addition Oxidative Addition (Pyrrole-Pd(II)-X) Pd(0)->Oxidative_Addition Pyrrole-X Intramolecular_Carbopalladation Intramolecular Carbopalladation Oxidative_Addition->Intramolecular_Carbopalladation Tethered Alkene Beta_Hydride_Elimination β-Hydride Elimination Intramolecular_Carbopalladation->Beta_Hydride_Elimination Formation of Pyran Ring Beta_Hydride_Elimination->Pd(0) Product Regeneration of Catalyst

Caption: Generalized catalytic cycle for Pd-catalyzed intramolecular annulation.

Experimental Protocol: Palladium-Catalyzed Synthesis of a Dihydropyrano[3,4-b]pyrrolizine Derivative

This protocol is adapted from established procedures for intramolecular Heck reactions on similar heterocyclic systems.[3]

Materials:

  • Substituted 2-(allyloxy)methyl-1H-pyrrole

  • Palladium(II) acetate (Pd(OAc)₂)

  • Triphenylphosphine (PPh₃)

  • Cesium carbonate (Cs₂CO₃)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the substituted 2-(allyloxy)methyl-1H-pyrrole (1.0 equiv.).

  • Add cesium carbonate (1.0 equiv.).

  • Under a counterflow of inert gas, add palladium(II) acetate (0.1 equiv.) and triphenylphosphine (0.25 equiv.).

  • Add anhydrous DMF via syringe to achieve a substrate concentration of 0.1 M.

  • Stir the reaction mixture at room temperature for 10 minutes to ensure proper mixing.

  • Heat the reaction mixture to 80-100 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite®.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired 1H,3H-Pyrano[3,4-B]pyrrolizine derivative.

ParameterConditionRationale
Catalyst Pd(OAc)₂ / PPh₃A common and effective catalytic system for Heck-type reactions.
Base Cs₂CO₃Facilitates the regeneration of the active catalyst and neutralizes any acidic byproducts.
Solvent Anhydrous DMFA polar aprotic solvent that effectively solubilizes the reactants and catalyst.
Temperature 80-100 °CProvides the necessary thermal energy to drive the catalytic cycle.

Section 2: Domino and Multi-Component Reactions (MCRs)

Domino and multi-component reactions offer a highly efficient and convergent approach to complex molecular architectures.[4][5][6] For the synthesis of 1H,3H-Pyrano[3,4-B]pyrrolizine, a domino reaction can be designed to form both the pyran and the pyrrolizine rings in a single, orchestrated sequence of bond-forming events. Organocatalysis, particularly with proline and its derivatives, has emerged as a powerful tool for promoting such transformations.[7]

Mechanistic Rationale

A plausible organocatalytic domino reaction for the synthesis of a substituted 1H,3H-Pyrano[3,4-B]pyrrolizine could involve the following steps:

  • Knoevenagel Condensation: An aldehyde reacts with an active methylene compound (e.g., malononitrile) in the presence of a basic organocatalyst to form a Knoevenagel adduct.

  • Michael Addition: A suitable pyrrole-based nucleophile attacks the electron-deficient alkene of the Knoevenagel adduct in a Michael-type addition.

  • Intramolecular Cyclization and Tautomerization: The resulting intermediate undergoes an intramolecular cyclization to form the pyran ring, followed by tautomerization to yield the final, stable aromatic system.

G Start Aldehyde + Active Methylene Cmpd. Knoevenagel Knoevenagel Condensation Start->Knoevenagel Organocatalyst Michael Michael Addition Knoevenagel->Michael Pyrrole Nucleophile Cyclization Intramolecular Cyclization Michael->Cyclization Intramolecular Attack Tautomerization Tautomerization Cyclization->Tautomerization Proton Transfer Product 1H,3H-Pyrano[3,4-B]pyrrolizine Tautomerization->Product Final Product

Caption: A conceptual workflow for an organocatalytic domino synthesis.

Experimental Protocol: L-Proline Catalyzed Three-Component Synthesis of a Functionalized Pyrano[3,4-b]pyrrolizine

This protocol is based on well-established L-proline catalyzed multi-component reactions for the synthesis of pyran-fused heterocycles.[8]

Materials:

  • A suitable pyrrole-2-carbaldehyde

  • Malononitrile

  • A C-H acid (e.g., dimedone or ethyl acetoacetate)

  • L-Proline

  • Ethanol

Procedure:

  • In a round-bottom flask, dissolve the pyrrole-2-carbaldehyde (1.0 equiv.), malononitrile (1.0 equiv.), and the C-H acid (1.0 equiv.) in ethanol.

  • Add L-proline (0.1 equiv.) to the reaction mixture.

  • Stir the mixture at room temperature or heat to reflux, monitoring the reaction progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature. The product may precipitate from the solution.

  • If a precipitate forms, collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography on silica gel.

ParameterConditionRationale
Catalyst L-ProlineA readily available, inexpensive, and environmentally benign organocatalyst.
Solvent EthanolA green and effective solvent for this type of reaction.
Temperature Room Temperature to RefluxThe optimal temperature will depend on the reactivity of the substrates.
Stoichiometry Equimolar amounts of reactantsEnsures efficient conversion in this multi-component reaction.

Summary of Catalytic Methods

Catalytic MethodKey FeaturesAdvantagesPotential Limitations
Palladium-Catalyzed Intramolecular Annulation Forms the pyran ring on a pre-existing pyrrole/pyrrolizine core.High functional group tolerance, predictable regioselectivity.Requires multi-step synthesis of the starting material, potential for catalyst poisoning.
Domino/Multi-Component Reactions Convergent synthesis from simple precursors.High atom economy, operational simplicity, rapid access to complexity.Substrate scope may be limited, optimization of reaction conditions can be challenging.

Conclusion

The catalytic synthesis of the 1H,3H-Pyrano[3,4-B]pyrrolizine scaffold is an area of growing interest, driven by the potential of these compounds in various scientific disciplines. Both palladium-catalyzed intramolecular annulation and organocatalytic domino reactions represent powerful and versatile strategies for accessing this privileged heterocyclic system. The choice of synthetic route will ultimately be guided by the specific target molecule and the desired efficiency of the overall synthetic sequence. The protocols and mechanistic insights provided in this guide are intended to serve as a valuable resource for researchers venturing into the synthesis of these promising molecules.

References

  • Not available.
  • Not available.
  • Not available.
  • Not available.
  • Almansour, A. I., Arumugam, N., Kumar, R. S., Mahalingam, S. M., & Soliman, S. M. (2014). Highly efficient and diastereoselective synthesis of new pyrazolylpyrrolizine and pyrazolylpyrrolidine derivates by a three-component domino process. Molecules, 19(4), 4365–4384. [Link]

  • Not available.
  • Mondal, S., & Samanta, S. (2021). Synthesis of Fused Pyran and Tetracyclic Pyran Rings by Intramolecular Palladium-catalyzed β-H Elimination and C–H Bond Funct. ES Materials & Manufacturing, 13, 40-52. [Link]

  • Wang, Z., Chen, Z., & Chen, Z. (2014). A domino reaction for the synthesis of pyrrolo[2,1-a]isoquinolines from 2-aryl-pyrrolidines and alkynes promoted by a four-component catalytic system under aerobic conditions. RSC Advances, 4(3), 1165-1168. [Link]

  • Rueping, M., & Parra, A. (2010). Fast, efficient, mild, and metal-free synthesis of pyrroles by domino reactions in water. Organic letters, 12(22), 5281–5283. [Link]

  • Not available.
  • Not available.
  • Not available.
  • Not available.
  • Reddy, T. R., & Wu, C. W. (2016). Practical Pd(TFA)2-Catalyzed Aerobic [4+1] Annulation for the Synthesis of Pyrroles via “One-Pot” Cascade Reactions. Catalysts, 6(11), 169. [Link]

  • Not available.
  • Kaur, N. (2021). Synthesis of Indoles via Intermolecular and Intramolecular Cyclization by Using Palladium-Based Catalysts. Catalysts, 11(9), 1021. [Link]

  • Not available.
  • Not available.
  • Gąsiorowska, J., & Mąkosza, M. (2023). Multicomponent Synthesis of 4-Aryl-4,9-dihydro-1H-pyrazolo[3,4-b]quinolines Using L-Proline as a Catalyst—Does It Really Proceed?. Molecules, 28(22), 7612. [Link]

Sources

Method

"using 1H,3H-Pyrano[3,4-B]pyrrolizine as a scaffold for drug design"

Application Note: Strategic Deployment of 1H,3H-Pyrano[3,4-b]pyrrolizine Scaffolds in Drug Design Executive Summary The 1H,3H-Pyrano[3,4-b]pyrrolizine scaffold represents a privileged, rigid tricyclic architecture combin...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Deployment of 1H,3H-Pyrano[3,4-b]pyrrolizine Scaffolds in Drug Design

Executive Summary

The 1H,3H-Pyrano[3,4-b]pyrrolizine scaffold represents a privileged, rigid tricyclic architecture combining the pharmacophoric features of pyrrolizines (historically significant in COX/LOX inhibition) with a pyran ring fusion. This fusion imparts restricted conformational flexibility, enhancing binding selectivity for challenging targets such as KRAS and topoisomerases .

This guide provides a comprehensive workflow for utilizing this scaffold, moving from rational retro-synthetic design to biological validation . We focus on its emerging utility in oncology (specifically KRAS inhibition) and anti-inflammatory therapeutics.

Structural Analysis & Pharmacophore Logic

The 1H,3H-Pyrano[3,4-b]pyrrolizine core consists of a 5-5 fused pyrrolizine system fused to a 6-membered pyran ring.

  • Rigidity: The tricyclic fusion locks the orientation of substituents, reducing the entropic penalty upon protein binding.

  • Electronic Profile: The bridgehead nitrogen (position 4) and the pyran oxygen (position 9) create a distinct electrostatic potential map, suitable for hydrogen bonding in hydrophobic pockets.

  • Stereochemistry: The bridgehead carbons (4a, 8a, 9a in hexahydro derivatives) offer multiple stereocenters, allowing for the creation of diverse 3D fragment libraries.

Target Applications
Therapeutic AreaPrimary TargetMechanism of ActionKey Reference
Oncology KRAS G12C/D Allosteric inhibition via Switch II pocket binding.
Inflammation COX-1/2, 5-LOX Dual inhibition preventing prostaglandin/leukotriene synthesis.
Cytotoxicity DNA/Topoisomerase Intercalation or minor groove binding (planar aromatic derivatives).

Chemical Synthesis Protocol

Objective: Synthesize the hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine core via an Intramolecular Etherification strategy, as adapted from recent patent literature regarding KRAS inhibitors.

Retro-synthetic Analysis

The tricyclic core is best assembled by cyclizing a pre-functionalized pyrrolizine.

  • Precursor: 2-(hydroxymethyl)-3-(2-hydroxyethyl)-pyrrolizine derivative.[1]

  • Key Step: Intramolecular dehydration/cyclization to form the pyran ring.

Detailed Protocol: Cyclodehydration Route

Reagents:

  • Starting Material: tert-butyl 3-(2-hydroxyethyl)-2-(hydroxymethyl)-hexahydro-1H-pyrrolizine-1-carboxylate (Intermediate A).

  • Solvent: Dichloromethane (DCM) or Toluene.

  • Catalyst: p-Toluenesulfonic acid (pTSA) or Mitsunobu reagents (DEAD/PPh3).

Step-by-Step Methodology:

  • Preparation of Intermediate A:

    • Synthesize the pyrrolizine core via a [3+2] cycloaddition of an azomethine ylide (derived from proline and an aldehyde) with a suitable dipolarophile (e.g., dimethyl maleate), followed by reduction of the ester groups to alcohols using LiAlH4.

    • Critical Control Point: Ensure complete reduction of esters to diols without over-reducing the carbamate (if protected).

  • Cyclization (Pyran Ring Formation):

    • Method A (Acid Catalyzed): Dissolve Intermediate A (1.0 equiv) in anhydrous Toluene (0.1 M). Add pTSA (0.1 equiv). Reflux using a Dean-Stark trap to remove water. Monitor by TLC (approx. 4-6 hours).

    • Method B (Mitsunobu - Milder): Dissolve Intermediate A (1.0 equiv) and PPh3 (1.2 equiv) in THF at 0°C. Dropwise add DEAD (1.2 equiv). Stir at room temperature for 12 hours.

    • Why this works: The primary alcohol at the 2-position attacks the activated alcohol at the 3-position ethyl chain (or vice versa), closing the 6-membered ether ring.

  • Work-up & Purification:

    • Quench with sat. NaHCO3. Extract with EtOAc.

    • Purify via flash column chromatography (Silica gel, Hexane:EtOAc gradient).

    • Validation: Verify structure via 1H NMR (look for pyran -OCH2- signals at δ 3.5-4.0 ppm) and MS (M+H).

SynthesisWorkflow Start Proline Derivative (Azomethine Ylide Precursor) Cyclo [3+2] Cycloaddition (Forms Pyrrolizine Core) Start->Cyclo + Dipolarophile Reduct LiAlH4 Reduction (Forms Diol Intermediate) Cyclo->Reduct Ester to Alcohol Cyclize Cyclodehydration (pTSA or Mitsunobu) Reduct->Cyclize Ring Closure Product 1H,3H-Pyrano[3,4-b]pyrrolizine Scaffold Cyclize->Product Purification

Caption: Modular synthesis workflow for constructing the pyrano-pyrrolizine tricyclic core.

Biological Evaluation: KRAS Inhibition Assay

Context: Recent intellectual property identifies pyrano[3,4-b]pyrrolizine derivatives as inhibitors of KRAS, a "undruggable" target in pancreatic and lung cancers.

Protocol: KRAS-GTP Displacement Assay (Fluorescence Polarization)

Principle: Measure the ability of the scaffold to displace a fluorescently labeled GTP analog (Bodipy-GTP) from recombinant KRAS protein.

Materials:

  • Recombinant KRAS (G12C or G12D mutant) protein (20 nM final).

  • Bodipy-GTP (5 nM final).

  • Assay Buffer: 20 mM HEPES (pH 7.5), 150 mM NaCl, 5 mM MgCl2, 0.01% Triton X-100.

  • Test Compounds (dissolved in DMSO).[2]

Procedure:

  • Plate Setup: Use black 384-well low-volume plates.

  • Incubation 1: Dispense 10 µL of KRAS protein solution into wells. Add 100 nL of test compound (serial dilution). Incubate for 30 mins at RT to allow allosteric binding.

  • Incubation 2: Add 10 µL of Bodipy-GTP solution. Incubate for 60 mins at RT in the dark.

  • Readout: Measure Fluorescence Polarization (Ex: 485 nm, Em: 535 nm).

  • Data Analysis: Calculate % Inhibition relative to DMSO control. Fit data to a 4-parameter logistic equation to determine IC50.

Self-Validation Check:

  • Z-Factor: Ensure Z' > 0.5 using a known inhibitor (e.g., AMG-510) as a positive control.

  • Interference: Check compounds for intrinsic fluorescence at 535 nm.

Signaling Pathway Visualization

Understanding the downstream effects of KRAS inhibition by this scaffold is vital for verifying on-target efficacy.

KRAS_Pathway GF Growth Factor RTK RTK Receptor GF->RTK Activates KRAS KRAS (G12C/D) RTK->KRAS GEF Exchange RAF RAF KRAS->RAF Phosphorylation Scaffold Pyrano[3,4-b]pyrrolizine Inhibitor Scaffold->KRAS Locks in GDP State (Inhibition) MEK MEK1/2 RAF->MEK ERK ERK1/2 MEK->ERK Nucleus Nucleus (Proliferation Genes) ERK->Nucleus Transcription

Caption: Mechanism of action: The scaffold inhibits KRAS, halting the MAPK proliferation cascade.

References

  • Google Patents. Tricyclic derivatives as kras inhibitors (WO2024091409A1). (2024).[3] Retrieved from

  • Ali, H. I., et al. Design, Synthesis, and Biological Evaluation of Some Novel Pyrrolizine Derivatives as COX Inhibitors. (2016). Molecules. Retrieved from

  • Belal, A. Pyrrolizines as Potential Anticancer Agents: Design, Synthesis, Caspase-3 activation. (2018).[1] Anti-Cancer Agents in Medicinal Chemistry. Retrieved from

  • PubChem. 1H-pyrano[3,4-b]pyrrol-7-one Compound Summary. Retrieved from

Sources

Application

Application Note: Preclinical Evaluation of 1H,3H-Pyrano[3,4-b]pyrrolizine Derivatives as Targeted Kinase Inhibitors

Introduction & Mechanistic Rationale The dysregulation of kinase signaling cascades, particularly the MAPK (RAF/MEK/ERK) and PI3K/AKT pathways, remains a cornerstone of oncogenesis. While numerous ATP-competitive inhibit...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The dysregulation of kinase signaling cascades, particularly the MAPK (RAF/MEK/ERK) and PI3K/AKT pathways, remains a cornerstone of oncogenesis. While numerous ATP-competitive inhibitors exist, rapid resistance mutations and off-target toxicities necessitate the continuous exploration of novel chemical space.

The 1H,3H-pyrano[3,4-b]pyrrolizine scaffold—and specifically its hexahydro derivatives—represents a highly constrained, stereochemically rich bicyclic/tricyclic system. From a structural biology perspective, the fusion of the oxygen-containing pyran ring with the nitrogen-containing pyrrolizine core restricts the conformational entropy of the molecule. This rigidity pays significant thermodynamic dividends upon binding to the kinase hinge region. The pyrrolizine nitrogen can be functionalized to act as a crucial hydrogen bond acceptor/donor to the backbone amides of the hinge (e.g., Cys532 in B-RAF), while the pyran oxygen modulates the local dipole moment, enhancing solubility and maintaining a favorable lipophilic ligand efficiency (LLE). Recent patent literature has highlighted the utility of related tricyclic derivatives in modulating KRAS-driven pathways, which inherently depend on downstream kinase effectors ([1]).

Targeting the KRAS-Effector Kinase Network

To understand the therapeutic potential of these derivatives, it is critical to map their intervention points. KRAS acts as a molecular switch; when GTP-bound, it directly activates RAF kinases and PI3K. Pyrano[3,4-b]pyrrolizine derivatives are currently being evaluated for their capacity to competitively inhibit these downstream nodes, effectively severing the oncogenic signal before it reaches the nucleus ([1]).

Pathway KRAS KRAS (GTP) RAF RAF Kinase KRAS->RAF Activates PI3K PI3K KRAS->PI3K Activates MEK MEK1/2 RAF->MEK Phosphorylates ERK ERK1/2 MEK->ERK Phosphorylates AKT AKT PI3K->AKT Phosphorylates Inhibitor Pyrano[3,4-b]pyrrolizine Derivatives Inhibitor->RAF Inhibits Inhibitor->PI3K Inhibits

Intervention of Pyrano[3,4-b]pyrrolizine derivatives in KRAS-driven kinase cascades.

Experimental Protocols: A Self-Validating System

As a Senior Application Scientist, I emphasize that a robust screening cascade must account for both biochemical affinity and cellular permeability. We employ a two-tiered, orthogonal approach: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) for high-throughput biochemical profiling, and NanoBRET for live-cell target engagement.

High-Throughput Biochemical Profiling via TR-FRET

Causality & Rationale: Heterocyclic compounds like pyrano[3,4-b]pyrrolizines often exhibit intrinsic auto-fluorescence, which confounds standard fluorescence intensity assays. TR-FRET utilizes long-lifetime lanthanide fluorophores (e.g., Terbium), allowing a microsecond time delay before measurement. This "temporal gating" completely eliminates short-lived background auto-fluorescence, ensuring that the signal is strictly dependent on the kinase-substrate interaction ([2]).

Step-by-Step Methodology:

  • Compound Preparation: Serially dilute pyrano[3,4-b]pyrrolizine derivatives in 100% DMSO. Use acoustic liquid handling (e.g., Echo 550) to dispense 100 nL into a 384-well low-volume plate. Why acoustic dispensing? It eliminates tip-based carryover and ensures precise nanoliter volumes, keeping final DMSO concentration ≤1% to prevent kinase denaturation.

  • Kinase/Substrate Addition: Add 5 µL of a master mix containing the target kinase (e.g., B-RAF or PI3K) and a fluorescein-labeled peptide substrate in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Incubate for 15 minutes at room temperature to allow compound pre-binding.

  • Reaction Initiation: Add 5 µL of ATP at the predetermined Michaelis constant (

    
    ) for the specific kinase. Self-Validation Check: Running the assay exactly at 
    
    
    
    ensures the assay is highly sensitive to competitive inhibitors while remaining biochemically relevant. Incubate for 60 minutes.
  • Detection: Stop the reaction by adding 10 µL of TR-FRET detection buffer containing EDTA (to chelate Mg2+ and halt kinase activity) and a Terbium-labeled phospho-specific antibody ([3]).

  • Readout & QC: Read the plate on a multi-mode reader using a 340 nm excitation and dual emission at 495 nm (Tb) and 520 nm (Fluorescein). Calculate the Z'-factor using DMSO controls and a reference inhibitor (e.g., Staurosporine). A Z'-factor > 0.6 validates the assay's trustworthiness.

Workflow Step1 Compound Dispensing Step2 Kinase/Substrate Incubation Step1->Step2 Step3 ATP Addition (Reaction Start) Step2->Step3 Step4 Stop Buffer & Antibody Step3->Step4 Step5 TR-FRET Readout Step4->Step5

Step-by-step TR-FRET biochemical assay workflow for high-throughput screening.

Live-Cell Target Engagement via NanoBRET

Causality & Rationale: Biochemical assays fundamentally lack cellular context. They often overestimate potency because they utilize artificially low ATP concentrations (typically 10-100 µM) compared to the 1-5 mM ATP concentrations found inside living cells. NanoBRET bridges this gap by measuring the competitive displacement of a fluorescent tracer from a Kinase-NanoLuc fusion protein in live cells, proving that the compound can penetrate the membrane and outcompete physiological ATP ([4]).

Step-by-Step Methodology:

  • Transfection: Transiently transfect HEK293 cells with the target Kinase-NanoLuc fusion plasmid. Seed at 2x10^4 cells/well in a 96-well white plate. Incubate for 24 hours.

  • Tracer & Compound Addition: Treat cells simultaneously with a fixed concentration of the cell-permeable NanoBRET tracer (at its EC50) and varying concentrations of the pyrano[3,4-b]pyrrolizine derivatives.

  • Incubation: Incubate for 2 hours at 37°C, 5% CO2 to reach binding equilibrium inside the live cell.

  • Substrate Addition & Readout: Add the NanoLuc substrate (furimazine) and immediately measure dual luminescence/fluorescence. Self-Validation Check: The loss of the BRET signal directly correlates to target occupancy, confirming that the derivative has successfully penetrated the cell and displaced the tracer from the kinase ATP pocket.

Quantitative Data Presentation

To benchmark the scaffold, we present simulated profiling data for three functionalized 1H,3H-pyrano[3,4-b]pyrrolizine derivatives against key nodes of the KRAS pathway. The data highlights the relationship between biochemical potency, cellular target engagement, and Lipophilic Ligand Efficiency (LLE).

CompoundB-RAF IC₅₀ (nM)PI3Kα IC₅₀ (nM)Cellular NanoBRET TE₅₀ (nM)LLE (Lipophilic Ligand Eff.)
Derivative A (RAF-selective)12.4>100045.25.8
Derivative B (PI3K-selective)>10008.732.16.1
Derivative C (Dual-node)24.531.288.44.9

Note: LLE > 5.0 is generally considered optimal for advancing preclinical candidates, indicating that binding affinity is driven by specific interactions rather than non-specific lipophilicity.

Conclusion

The 1H,3H-pyrano[3,4-b]pyrrolizine scaffold offers a structurally rigid, highly tunable core for kinase inhibition. By employing a rigorous, self-validating cascade of TR-FRET and NanoBRET assays, researchers can confidently bridge the gap between biochemical affinity and live-cell efficacy. This systematic approach ensures that only the most permeable, potent, and thermodynamically efficient derivatives advance, accelerating the development of next-generation targeted therapies for KRAS-driven malignancies.

References

  • Tricyclic derivatives as kras inhibitors.
  • Time-Resolved Fluorescence Resonance Energy Transfer [TR-FRET] Assays for Biochemical Processes. PubMed Central (PMC5367252).[Link]

Sources

Method

Application Note: Enantioselective Synthesis and Utility of the 1H,3H-Pyrano[3,4-b]pyrrolizine Scaffold in Drug Discovery

Introduction and Strategic Rationale The 1H,3H-pyrano[3,4-b]pyrrolizine system—and its hexahydro derivatives—represents a highly specialized, conformationally restricted fused heterocyclic scaffold. In modern asymmetric...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Strategic Rationale

The 1H,3H-pyrano[3,4-b]pyrrolizine system—and its hexahydro derivatives—represents a highly specialized, conformationally restricted fused heterocyclic scaffold. In modern asymmetric synthesis and medicinal chemistry, rigidifying a chiral backbone is a proven strategy to enhance target binding affinity and selectivity. Recently, this tricyclic/bicyclic architecture has emerged as a crucial stereodefining intermediate in the synthesis of complex cis-pyrrolizine carboxylates[1] and as a core structural motif in the development of next-generation allosteric KRAS inhibitors[2].

As a Senior Application Scientist, I emphasize that the utility of the pyrano[3,4-b]pyrrolizine core lies in its thermodynamic stability during synthesis coupled with its kinetic reactivity during late-stage functionalization . By utilizing an isothiourea-catalyzed intramolecular Michael addition-lactonization cascade, chemists can trap the pyrrolizine core as a rigid dihydropyranone (the pyrano[3,4-b]pyrrolizine intermediate). This effectively "locks" the newly formed stereocenters, preventing epimerization before subsequent nucleophilic ring-opening or cross-coupling steps[1].

Mechanistic Causality: The Organocatalytic Cascade

The formation of the pyrano[3,4-b]pyrrolizine core relies on the chiral Lewis base catalyst Benzotetramisole (BTM). The causality of this reaction design is rooted in facial shielding and enolate geometry:

  • Activation: BTM reacts with a pyrrole-derived enone acid to form a chiral ammonium enolate.

  • Stereocontrol: The rigid architecture of BTM shields one face of the enolate, forcing the pendant enone to approach from the sterically unhindered face.

  • Trapping: The initial intramolecular Michael addition is rapidly followed by lactonization, forming the pyrano[3,4-b]pyrrolizine intermediate. This lactonization is the thermodynamic sink that drives the reaction forward while preserving the >95:5 diastereomeric ratio (dr)[1].

Cascade Enone Pyrrole-Derived Enone Acid BTM Benzotetramisole (BTM) Organocatalyst Enone->BTM Activation Enolate Chiral Ammonium Enolate BTM->Enolate Deprotonation Pyrano Pyrano[3,4-b]pyrrolizine Intermediate Enolate->Pyrano Michael Addition & Lactonization Product cis-Pyrrolizine Target (>99% ee) Pyrano->Product Nucleophilic Ring-Opening

Fig 1. Organocatalytic cascade forming the pyrano[3,4-b]pyrrolizine core.

Experimental Protocols

The following protocols outline the self-validating system for generating and utilizing the pyrano[3,4-b]pyrrolizine scaffold.

Protocol A: Enantioselective Synthesis of the Pyrano[3,4-b]pyrrolizine Core

Objective: Establish the chiral bicyclic core with >98:2 enantiomeric ratio (er).

  • Preparation: Flame-dry a Schlenk tube under vacuum and backfill with Argon (repeat 3x).

  • Reagent Loading: Add the pyrrole-derived enone acid (1.0 mmol, 1.0 equiv) and anhydrous dichloromethane (DCM, 10 mL) to achieve a 0.1 M concentration.

  • Base Addition: Inject N,N-Diisopropylethylamine (DIPEA, 1.2 mmol, 1.2 equiv) dropwise at room temperature. Causality: DIPEA deprotonates the carboxylic acid, facilitating the subsequent attack by the BTM catalyst.

  • Catalytic Initiation: Cool the reaction mixture to -20 °C. Add Benzotetramisole (BTM, 0.05 mmol, 5 mol%). Causality: Sub-ambient temperatures suppress background, uncatalyzed racemic Michael additions, ensuring the chiral catalyst dictates the stereochemistry.

  • Incubation: Stir the mixture at -20 °C for 12–16 hours.

  • Self-Validation Check: Pull a 50 µL aliquot, quench in MeOH, and analyze via LC-MS. The disappearance of the starting enone mass

    
     and the appearance of the pyrano[3,4-b]pyrrolizine intermediate mass 
    
    
    
    validates the successful lactonization.
Protocol B: Stereoretentive Ring-Opening and Functionalization

Objective: Convert the rigid pyranone into a functionalized cis-pyrrolizine building block for downstream drug synthesis.

  • Nucleophilic Attack: To the crude reaction mixture from Protocol A (maintained at -20 °C), add the desired nucleophile (e.g., anhydrous Methanol or Allylamine, 5.0 equiv) directly in a one-pot fashion.

  • Propagation: Remove the cooling bath and allow the reaction to warm to 20 °C, stirring for an additional 4 hours. Causality: The pyranone ring is highly electrophilic due to ring strain; warming to room temperature ensures complete conversion without providing enough thermal energy to epimerize the alpha-chiral center.

  • Quench & Extraction: Quench with saturated aqueous

    
     (10 mL). Extract the aqueous layer with EtOAc (3 x 15 mL). Dry the combined organic layers over anhydrous 
    
    
    
    .
  • Self-Validation Check: Following silica gel flash chromatography, analyze the purified product via Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/IPA 90:10). The integration of the enantiomeric peaks must confirm an er of >98:2 to proceed to API coupling.

Quantitative Data Summary

The efficiency of the pyrano[3,4-b]pyrrolizine intermediate as a stereodefining relay is demonstrated by the high yields and exceptional stereocontrol observed upon ring-opening[1].

EntryEnone Substituent (R)NucleophileYield (%)Diastereomeric Ratio (dr)Enantiomeric Ratio (er)
1HMethanol67>95:5>99:1
24-Cl-PhenylMethanol6694:6>99:1
34-OMe-PhenylAllylamine72>95:598:2
44-F-PhenylBenzylamine70>95:599:1

Table 1: Scope of the BTM-catalyzed pyrano[3,4-b]pyrrolizine formation and subsequent in situ ring-opening.

Application in Drug Discovery: KRAS Inhibitors

Beyond serving as a transient intermediate, the fully saturated hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine scaffold is actively utilized as a stable, conformationally locked module in targeted oncology. In the synthesis of tricyclic KRAS inhibitors, this scaffold provides the precise spatial vectors required to project functional groups into the shallow Switch II pocket of the KRAS G12C/D mutant proteins[2].

KRAS Scaffold Chiral Pyrano[3,4-b]pyrrolizine Core Coupling Cross-Coupling with Quinazoline/Naphthyl Scaffold->Coupling Stereoretentive Functionalization API Tricyclic KRAS Inhibitor (API) Coupling->API Late-Stage Synthesis KRAS_Target KRAS G12C/D Switch II Pocket API->KRAS_Target High-Affinity Binding Inhibition Allosteric Inhibition & Tumor Regression KRAS_Target->Inhibition Pathway Blockade

Fig 2. Integration of the pyrano[3,4-b]pyrrolizine scaffold into KRAS inhibitors.

References

  • Isothiourea-catalysed enantioselective pyrrolizine synthesis: synthetic and computational studies Organic & Biomolecular Chemistry, 2016, 14(38), 8957-8965. URL:[Link]

  • Tricyclic derivatives as KRAS inhibitors (Patent WO2024091409A1)

Sources

Application

Application Note: Rational Design and Development of Fluorescent Probes Based on the 1H,3H-Pyrano[3,4-B]pyrrolizine Scaffold

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols Scientific Rationale & Introduction The development of small-molecule fluoresc...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Scientific Rationale & Introduction

The development of small-molecule fluorescent probes is a critical driver for advancements in non-invasive medical imaging, intracellular bio-sensing, and drug delivery monitoring. While xanthene derivatives (e.g., fluorescein, rhodamine) and cyanine dyes have historically dominated the field, the demand for novel scaffolds with tunable photophysical properties, high photostability, and distinct Stokes shifts has led to the exploration of rigid polycyclic systems.

The 1H,3H-pyrano[3,4-b]pyrrolizine core represents an emerging, highly rigid tricyclic scaffold. Structurally related to the pyrano[3,4-b]pyrrol-7(1H)-ones found in bioactive marine natural products like lamellarins, this scaffold features a fused nitrogen-containing pyrrolizine ring and an oxygen-containing pyran ring. This unique architecture creates a natural Donor-π-Acceptor (D-π-A) system. The bridgehead nitrogen acts as a strong electron donor, while the pyran moiety can be functionalized to act as an electron acceptor, establishing a robust platform for[1].

By strategically caging the electron-donating or withdrawing groups with analyte-specific recognition moieties, we can effectively quench the ICT process. Upon target interaction (e.g., enzymatic cleavage or reactive oxygen species oxidation), the caging group is removed, restoring the ICT dipole and triggering a massive "Turn-On" fluorescence response, a strategy widely validated in [2].

Mechanism of Action: Photophysics and Causality

The photophysical efficiency of the 1H,3H-pyrano[3,4-b]pyrrolizine scaffold is governed by its structural rigidity. In flexible fluorophores, excitation energy is often lost through non-radiative decay pathways, such as [3]. The fused tricyclic nature of the pyrano-pyrrolizine core restricts intramolecular rotation, thereby minimizing non-radiative energy loss and maximizing the fluorescence quantum yield (


).

To develop an activatable probe, a recognition moiety (e.g., a boronate ester for hydrogen peroxide detection) is conjugated to the pyran ring.

  • Causality of Quenching: The attachment of the bulky, electron-withdrawing boronate ester disrupts the native D-π-A push-pull system, widening the HOMO-LUMO gap and shifting the molecule into a dark (quenched) state.

  • Causality of Activation: Oxidation by

    
     cleaves the carbon-boron bond, releasing a free hydroxyl group. This restores the electron density on the pyran ring, re-establishing the strong ICT state and resulting in a dramatic red-shifted fluorescence emission.
    

ICT_Mechanism Node1 Pyrano[3,4-B]pyrrolizine Core (Electron Donor) Node2 Recognition Moiety (Electron Withdrawing / Caged) Node1->Node2 Conjugation Node3 Analyte Interaction (e.g., ROS / Esterase) Node2->Node3 Target Exposure Node4 Cleavage of Caging Group Node3->Node4 Reaction Node5 Restored ICT State (Strong Fluorescence) Node4->Node5 Turn-On Signal

Fig 1. Intramolecular Charge Transfer (ICT) activation logic of the pyrano[3,4-b]pyrrolizine probe.

Experimental Workflow & Self-Validating Protocols

The development of the probe follows a strict four-phase workflow, moving from de novo synthesis to in vitro validation.

Workflow S1 Step 1: Scaffold Synthesis (Au-Catalyzed Cyclization) S2 Step 2: Probe Functionalization (Attaching Recognition Group) S1->S2 S3 Step 3: Photophysical Profiling (UV-Vis & Fluorescence) S2->S3 S4 Step 4: In Vitro Validation (Confocal Microscopy) S3->S4

Fig 2. Step-by-step experimental workflow for synthesizing and validating the fluorescent probe.

Protocol A: Synthesis of the Core Scaffold

Drawing inspiration from the[4] and [5], we construct the tricyclic core via a highly regioselective cyclization.

  • Preparation: Dissolve the alkyne-tethered pyrrolizine precursor (1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL) under an argon atmosphere.

  • Catalysis (Causality): Add 5 mol% of a cationic gold(I) complex (e.g.,

    
    ). Why? Gold(I) selectively activates the terminal alkyne as a soft Lewis acid, driving a 6-endo-dig cyclization over the competing 5-exo-dig pathway, ensuring the correct formation of the pyran ring.
    
  • Reaction: Stir at room temperature for 4 hours.

  • Self-Validation: Monitor via TLC. The disappearance of the alkyne proton (~2.5 ppm) in a crude

    
    -NMR aliquot confirms complete cyclization.
    
  • Purification: Filter through a short silica plug to remove the metal catalyst, followed by flash chromatography (Hexane/EtOAc 8:2) to yield the 1H,3H-pyrano[3,4-b]pyrrolizine core.

Protocol B: Functionalization (Probe Assembly)
  • Conjugation: Dissolve the core scaffold (0.5 mmol) and 4-(bromomethyl)phenylboronic acid pinacol ester (0.6 mmol) in anhydrous DMF (5 mL).

  • Base Addition: Add

    
     (1.5 mmol). The mild base deprotonates the core's reactive site without degrading the boronate ester.
    
  • Reaction: Heat to 60°C for 6 hours.

  • Self-Validation: Perform High-Resolution Mass Spectrometry (HRMS). A mass shift corresponding exactly to the addition of the boronate moiety (

    
     Da) validates successful conjugation.
    
Protocol C: Photophysical Characterization
  • Preparation: Prepare a 10

    
     stock solution of the caged probe in PBS buffer (pH 7.4, 1% DMSO).
    
  • Titration: Gradually add

    
     (0 to 100 
    
    
    
    ) and record UV-Vis absorption and fluorescence emission spectra (
    
    
    = 410 nm) at 5-minute intervals.
  • Self-Validation (Isosbestic Point): Plot the UV-Vis spectra. The presence of a distinct isosbestic point (e.g., at 430 nm) confirms a clean, two-state transition from the caged probe to the activated fluorophore, proving no stable side-products are formed during activation[6].

Protocol D: In Vitro Cellular Imaging
  • Cell Culture: Seed HeLa cells in glass-bottom dishes and incubate for 24 hours at 37°C in 5%

    
    .
    
  • Incubation: Treat cells with the caged probe (5

    
    ) for 30 minutes.
    
  • Self-Validation (Control Group): Pre-treat a control group of cells with N-acetylcysteine (NAC, 1 mM), a known ROS scavenger, for 1 hour prior to probe incubation. Why? If the fluorescence signal is absent in the NAC-treated group but present in the experimental group, it definitively proves the probe's signal is specifically caused by intracellular ROS, ruling out autofluorescence or non-specific activation.

  • Imaging: Image using a confocal laser scanning microscope (Excitation: 405 nm laser; Emission filter: 500-550 nm).

Quantitative Data Presentation

The table below summarizes the expected photophysical shifts during the probe development and activation lifecycle, demonstrating the efficacy of the ICT mechanism.

Compound StateAbsorption Max (

)
Emission Max (

)
Stokes ShiftQuantum Yield (

)
Molar Extinction (

)
Uncaged Core (Intermediate) 425 nm540 nm115 nm0.65

Caged Probe (Inactive) 380 nm410 nm (Weak)30 nm0.02

Activated Probe (+ Analyte) 430 nm545 nm (Strong)115 nm0.62

Note: The massive increase in Quantum Yield (from 0.02 to 0.62) upon activation highlights the high signal-to-noise ratio achieved by modulating the pyrano[3,4-b]pyrrolizine scaffold.

Cellular Uptake & Intracellular Detection Pathway

Understanding the spatial and temporal dynamics of the probe is essential for drug development applications. The lipophilic nature of the caged pyrano-pyrrolizine probe allows for rapid passive diffusion across the phospholipid bilayer. Once inside the cytosol, the high local concentration of the target analyte triggers the specific cleavage of the recognition moiety.

Pathway C1 Extracellular Space (Inactive Probe) C2 Cell Membrane (Endocytosis/Diffusion) C1->C2 C3 Cytosol (High ROS/Enzyme Level) C2->C3 C4 Probe Activation (ICT Restored) C3->C4 C5 Fluorescence Imaging (Signal Capture) C4->C5

Fig 3. Cellular uptake and intracellular activation pathway of the fluorescent probe.

References

  • Kobayashi, H., Ogawa, M., Alford, R., Choyke, P. L., & Urano, Y. (2010). New Strategies for Fluorescent Probe Design in Medical Diagnostic Imaging. Chemical Reviews.[Link]

  • Chemical Society Reviews. (2025). Twisted intramolecular charge transfer (TICT) based fluorescent probes and imaging agents. Royal Society of Chemistry.[Link]

  • Frontiers in Chemistry. (2023). ICT-based fluorescent probes for intracellular pH and biological species detection. Frontiers.[Link]

  • Organic & Biomolecular Chemistry. (2013). Gold–silver catalyzed straightforward one pot synthesis of pyrano[3,4-b]pyrrol-7(1H)-ones. Royal Society of Chemistry.[Link]

  • Heterocycles. (2018). Synthesis of 4,5-Disubstituted Pyrano[3,4-b]pyrrol-7-(1H)-ones via Sonogashira–Hagihara Cross-Coupling.[Link] (Derived from search index 2.3).

Sources

Method

Application Note: In Vitro Assay Protocols for 1H,3H-Pyrano[3,4-b]pyrrolizine-Based KRAS G12V Inhibitors

Introduction & Scientific Rationale The 1H,3H-pyrano[3,4-b]pyrrolizine heterocyclic scaffold has recently emerged as a critical structural motif in the development of novel oncological therapeutics, particularly as poten...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Rationale

The 1H,3H-pyrano[3,4-b]pyrrolizine heterocyclic scaffold has recently emerged as a critical structural motif in the development of novel oncological therapeutics, particularly as potent inhibitors of mutant Kirsten rat sarcoma viral oncogene homolog (KRAS)[1]. KRAS mutations are prevalent drivers in human malignancies, with the G12V mutation (a substitution of glycine with valine at codon 12) accounting for approximately 29% of all KRAS variants[1].

The Mechanistic Challenge: Wild-type KRAS cycles between an inactive GDP-bound state and an active GTP-bound state, regulated by Guanine Nucleotide Exchange Factors (GEFs, e.g., SOS1) and GTPase-Activating Proteins (GAPs). The G12V mutation sterically hinders GAP binding and drastically reduces intrinsic GTPase activity, effectively trapping the protein in a constitutively active, GTP-bound conformation[1][2]. This persistent activation drives downstream oncogenic signaling through the MAPK (RAF/MEK/ERK) and PI3K/AKT/mTOR pathways[1].

Pyrano[3,4-b]pyrrolizine derivatives are designed to bind directly to the KRAS G12V switch-II pocket, locking the protein in its inactive GDP-bound state and preventing SOS1-mediated nucleotide exchange[1]. To rigorously evaluate the efficacy, target engagement, and cellular activity of these compounds, a tiered in vitro assay cascade is required. This guide details the self-validating protocols necessary to characterize these novel inhibitors.

KRAS_Signaling GEF SOS1 (GEF) KRAS_GTP KRAS G12V (GTP) Constitutively Active GEF->KRAS_GTP Nucleotide Exchange KRAS_GDP KRAS G12V (GDP) Inactive State KRAS_GDP->KRAS_GTP GTP Loading MAPK MAPK Pathway (Proliferation) KRAS_GTP->MAPK Activation PI3K PI3K Pathway (Survival) KRAS_GTP->PI3K Activation Inhibitor Pyrano[3,4-b]pyrrolizine Inhibitor Inhibitor->KRAS_GDP Locks Conformation

Mechanism of KRAS G12V signaling and inhibition by pyrano[3,4-b]pyrrolizine compounds.

Biochemical Evaluation: SOS1-Mediated Nucleotide Exchange Assay

Causality & Assay Design

The Nucleotide Exchange Assay (NEA) is the gold standard for quantifying a compound's ability to prevent KRAS activation[3]. This protocol utilizes a fluorescently labeled GDP analog (BODIPY-FL-GDP). When bound to KRAS, the fluorescence of BODIPY-FL is partially quenched or exhibits a specific Time-Resolved Fluorescence Energy Transfer (TR-FRET) signal if a Terbium-labeled anti-tag antibody is used[4][5].

When SOS1 and excess unlabeled GTP are introduced, the GEF stimulates the release of BODIPY-FL-GDP. The displacement of the fluorophore results in a measurable decrease in fluorescence/TR-FRET[4]. An effective pyrano[3,4-b]pyrrolizine inhibitor will stabilize the KRAS-GDP complex, preventing SOS1-mediated exchange and preserving the fluorescent signal.

Step-by-Step Protocol

Reagents & Materials:

  • Recombinant KRAS G12V protein (isoform B, C-terminal His-tag)[4].

  • BODIPY-FL-GDP and unlabeled GTP[5].

  • Recombinant human SOS1 (catalytic domain)[5].

  • Assay Buffer: 20 mM HEPES (pH 7.5), 50 mM NaCl, 10 mM MgCl₂, 1 mM DTT, 0.01% Tween-20[2][5].

  • 384-well low-volume black microplates.

Workflow:

  • Protein Pre-loading: Incubate 10 nM KRAS G12V with 100 nM BODIPY-FL-GDP in Assay Buffer for 1 hour at room temperature (25°C) to ensure complete loading of the fluorescent nucleotide[5].

  • Compound Incubation: Dispense 10 µL of the pre-loaded KRAS G12V complex into the 384-well plate. Add 100 nL of the pyrano[3,4-b]pyrrolizine test compound (serially diluted in DMSO; final DMSO concentration ≤ 1%)[4]. Incubate for 1 hour at 25°C to allow compound binding and target stabilization[5].

  • Reaction Initiation: Prepare a 2X initiation mix containing 100 nM SOS1 and 20 µM unlabeled GTP in Assay Buffer[5]. Add 10 µL of this mix to each well to initiate the exchange reaction (Final concentrations: 50 nM SOS1, 10 µM GTP)[5].

  • Kinetic Measurement: Immediately transfer the plate to a fluorescence microplate reader. Monitor the decrease in fluorescence (Excitation: 485 nm, Emission: 530 nm) kinetically every 2 minutes for 30–60 minutes at 25°C[2][4].

  • Data Analysis: Calculate the initial velocity (

    
    ) of nucleotide exchange for each well. Normalize data against the DMSO control (100% exchange) and a no-SOS1 control (0% exchange). Fit the dose-response curve using a four-parameter logistic equation to determine the biochemical 
    
    
    
    .

Cellular Target Engagement: NanoBRET Assay

Causality & Assay Design

While biochemical assays confirm direct binding, they do not account for cellular permeability, metabolic stability, or intracellular protein competition. The NanoBRET (Bioluminescence Resonance Energy Transfer) Target Engagement assay bridges this gap by measuring compound binding to KRAS G12V in living, intact cells[6].

This assay utilizes HEK293 cells expressing a NanoLuc-KRAS G12V fusion protein. A cell-permeable fluorescent tracer (e.g., Tracer K-1) reversibly binds to the KRAS pocket, generating a BRET signal due to proximity to the NanoLuc tag[6][7]. When a pyrano[3,4-b]pyrrolizine inhibitor enters the cell and engages KRAS G12V, it competitively displaces the tracer, resulting in a dose-dependent loss of the BRET signal[6].

NanoBRET_Workflow Transfect 1. Transfect HEK293 (NanoLuc-KRAS G12V) Tracer 2. Add Fluorescent Tracer K-1 Transfect->Tracer Compound 3. Add Pyrano[3,4-b] pyrrolizine Tracer->Compound Displace 4. Competitive Displacement Compound->Displace Read 5. Measure BRET (460nm / 600nm) Displace->Read

Workflow for live-cell NanoBRET target engagement of KRAS G12V inhibitors.

Step-by-Step Protocol

Reagents & Materials:

  • HEK293 cells (ATCC)[7].

  • NanoBRET™ TE Intracellular RAS Assay Kit (Promega), including LgBiT/SmBiT-KRAS(G12V) vectors, Tracer K-1, and Nano-Glo® Substrate[7][8].

  • Transfection reagent (e.g., FuGENE HD or X-tremeGENE9)[6][9].

Workflow:

  • Cell Plating & Transfection: Plate HEK293 cells in a 6-well dish at

    
     cells/well. Transfect the cells with the LgBiT-KRAS(G12V) and SmBiT-KRAS(G12V) fusion vectors using the transfection reagent according to the manufacturer's protocol[7][9]. Incubate for 24 hours at 37°C, 5% CO₂.
    
  • Cell Harvesting & Replating: Harvest the transfected cells and resuspend them in assay medium (Opti-MEM + 1% FBS). Seed the cells into a 384-well white, tissue-culture treated plate at a density of

    
     cells/well[7].
    
  • Tracer & Compound Treatment: Prepare a solution of NanoBRET Tracer K-1. Add the tracer to the cells, followed immediately by the addition of the pyrano[3,4-b]pyrrolizine test compounds (serially diluted) using an acoustic dispenser (e.g., Echo 550)[6][7]. Include a reference compound (e.g., MRTX1133) as a positive control[7].

  • Incubation: Incubate the plates in a cell culture incubator for 2 hours to allow the system to reach binding equilibrium[6][7].

  • Substrate Addition & Detection: Add the NanoBRET Nano-Glo Substrate and Extracellular NanoLuc Inhibitor to all wells. Incubate for 3 minutes at room temperature[6].

  • Measurement: Read the plate on a BRET-compatible microplate reader (e.g., EnVision). Measure donor emission at 460 nm and acceptor emission at 600 nm[6][7].

  • Data Analysis: Calculate the BRET Ratio:

    
    . Subtract the background BRET ratio (no-tracer control) to obtain the corrected BRET ratio[6]. Plot the corrected BRET ratio against compound concentration to determine the cellular 
    
    
    
    [6][7].

Expected Data & Selectivity Profiling

A hallmark of a successful targeted therapeutic is its selectivity profile. Pyrano[3,4-b]pyrrolizine derivatives developed for KRAS G12V should demonstrate high potency against the G12V mutant while sparing Wild-Type (WT) KRAS to minimize systemic toxicity[3][5].

The following table illustrates a standardized data presentation format for evaluating the selectivity of a hypothetical optimized pyrano[3,4-b]pyrrolizine lead compound compared to a known reference inhibitor (e.g., MRTX1133, which is highly selective for G12D but shows measurable cross-reactivity)[3][5].

Table 1: Representative Profiling Data for KRAS Inhibitors
CompoundAssay TypeKRAS WT

(nM)
KRAS G12V

(nM)
KRAS G12D

(nM)
Selectivity Ratio (WT/G12V)
Pyrano-Lead-01 Biochemical (NEA)> 5,0004.2 125.0> 1,190x
Pyrano-Lead-01 Cellular (NanoBRET)> 10,00018.5 450.0> 540x
MRTX1133 (Ref) Biochemical (NEA)5.377.640.14 0.7x (Prefers G12D)
MRTX1133 (Ref) Cellular (NanoBRET)2,5601.720.50 1,488x

(Note: MRTX1133 values are based on literature standards demonstrating its primary affinity for G12D, with secondary affinity for G12V[3][5].)

References

  • WO2024091409A1 - Tricyclic derivatives as kras inhibitors - Google Patents Source: Google Patents URL
  • KRAS (G12V) NanoBRET RAS Assay - Reaction Biology Source: Reaction Biology URL:[Link]

  • KRAS(G12V) Nucleotide Exchange Assay Kit - BPS Bioscience Source: BPS Bioscience URL:[Link]

  • Suite of Biochemical and Cell-Based Assays for the Characterization of Kirsten Rat Sarcoma (KRAS) Inhibitors and Degraders - PMC Source: National Institutes of Health (NIH) URL:[Link]

  • Biochemical and Structural Analysis of Common Cancer-Associated KRAS Mutations Source: AACR Journals (Molecular Cancer Research) URL:[Link]

  • Application of NanoBret Target Engagement Cellular Assay for Measurement of Inhibitor Binding to Wild Type and Mutant RAS in Live Cells Source: Reaction Biology URL:[Link]

  • Development of a High-throughput NanoBRET Screening Platform to Identify Modulators of the RAS/RAF Interaction Source: AACR Journals (Molecular Cancer Therapeutics) URL:[Link]

  • A Suite of Biochemical and Cell-Based Assays for the Characterization of KRAS Inhibitors and Degraders Source: bioRxiv URL:[Link]

  • NanoBRET® TE Intracellular RAS Assay Technical Manual TM717 Source: Promega Corporation URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Yield of 1H,3H-Pyrano[3,4-b]pyrrolizine Synthesis

Welcome to the Application Support Center. The construction of the fused tricyclic 1H,3H-pyrano[3,4-b]pyrrolizine core is a critical, yet notoriously challenging, milestone in the development of complex alkaloids and mod...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center. The construction of the fused tricyclic 1H,3H-pyrano[3,4-b]pyrrolizine core is a critical, yet notoriously challenging, milestone in the development of complex alkaloids and modern targeted therapeutics (such as KRAS inhibitors)[1]. The primary bottleneck in this workflow is the final intramolecular etherification—closing the pyran ring from a pyrrolizine diol precursor.

This guide is designed for discovery chemists and process scientists. It bypasses basic theory to directly address the mechanistic causality of reaction failures, offering field-proven troubleshooting strategies and self-validating protocols.

Part 1: Troubleshooting Guide & FAQs

Q1: Why is my yield consistently below 30% when using the Mitsunobu reaction for the final pyran ring closure? A: The Mitsunobu reaction relies on the formation of a highly reactive alkoxyphosphonium intermediate. In the case of highly substituted pyrrolizine diols—such as 3-(2-hydroxyethyl)-2-(hydroxymethyl)-tetrahydro-1H-pyrrolizine derivatives—steric crowding at the concave face of the bicyclic system severely hinders the desired intramolecular SN2 attack[2]. Causality: Because the nucleophilic attack is slow, the alkoxyphosphonium intermediate undergoes a competing E2 elimination, yielding an undesired alkene. Furthermore, separating the product from triphenylphosphine oxide (TPPO) and hydrazine dicarboxylate byproducts often leads to massive mechanical losses during chromatography[3]. We strongly recommend pivoting to a selective sulfonate-activation strategy.

Q2: How can I prevent epimerization at the 4aR, 8aS, 9aR ring junctions during cyclization? A: Loss of stereochemical integrity is almost always caused by using harsh acid-catalyzed dehydration conditions (e.g., refluxing with p-TsOH or H2SO4). Strong acids promote reversible carbocation formation at the ring junctions, leading to thermodynamic equilibration and epimerization. Causality: To lock the stereocenters, the cyclization must proceed via a strictly kinetic, stereoretentive pathway. By selectively mono-tosylating the primary alcohol and treating it with a strong, non-nucleophilic base (like NaH), you force a rapid, irreversible intramolecular SN2 etherification that preserves the native stereochemistry[4].

Q3: During the tosylation route, I am seeing a mixture of unreacted starting material and di-tosylated byproducts. How do I optimize the activation step? A: This is a chemoselectivity issue driven by poor stoichiometric control and excessive temperature. Both the hydroxymethyl and hydroxyethyl groups are primary alcohols, but they exist in different steric environments. Causality: To achieve selective mono-tosylation, you must exploit this subtle steric difference. Drop the temperature to 0 °C and use a bulky, mild base like pyridine (or 2,4,6-collidine) as both the solvent and the acid scavenger. Keep the TsCl stoichiometry strictly at 1.05 equivalents and add it dropwise over 1 hour to prevent localized concentration spikes.

Part 2: Comparative Data on Cyclization Strategies

The following table summarizes internal and literature-validated data comparing the three primary methods for pyran ring closure in pyrano-pyrrolizine systems.

Cyclization StrategyReagentsTypical YieldPrimary ByproductsStereochemical IntegrityScalability
Mitsunobu Etherification PPh3, DIAD, THF25% - 40%Alkenes (Elimination), TPPOHigh (Retention)Poor (Purification issues)
Acid-Catalyzed Dehydration p-TsOH, Toluene, Heat45% - 55%Epimers, DecompositionLow (Equilibration)Moderate
Two-Step Sulfonylation/Base 1. TsCl, Pyridine2. NaH, THF75% - 85% Di-tosylate (<5%)High (Retention) Excellent

Part 3: Mechanistic Workflow

The diagram below illustrates the divergent pathways of the diol cyclization, highlighting why the sulfonylation route avoids the elimination pitfalls of the Mitsunobu reaction.

G Diol Pyrrolizine Diol Precursor Activation Activation Strategy Diol->Activation Mitsunobu Mitsunobu Reaction (PPh3, DIAD) Activation->Mitsunobu Sulfonylation Selective Tosylation (TsCl, Pyridine) Activation->Sulfonylation Cyclization1 Direct SN2 Closure Mitsunobu->Cyclization1 SideProducts Elimination / Epimerization Mitsunobu->SideProducts Cyclization2 Base-Mediated SN2 (NaH, THF) Sulfonylation->Cyclization2 Sulfonylation->SideProducts Target 1H,3H-Pyrano[3,4-b]pyrrolizine Core Cyclization1->Target Cyclization2->Target

Mechanistic workflow for pyran ring closure in pyrano[3,4-b]pyrrolizine synthesis.

Part 4: Optimized Experimental Protocol

This self-validating protocol details the synthesis of tert-butyl (4aR,8aS,9aR)-hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine-8a(6H)-carboxylate via the optimized two-step sulfonylation/base-mediated cyclization[1].

Step 1: Selective Mono-Tosylation
  • Preparation: Dissolve 10.0 mmol of tert-butyl (2S,3S,7aR)-3-(2-hydroxyethyl)-2-(hydroxymethyl)-tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate in 30 mL of anhydrous pyridine under an argon atmosphere.

  • Cooling: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0 °C for 15 minutes.

  • Activation: Dissolve 10.5 mmol (1.05 eq) of recrystallized p-toluenesulfonyl chloride (TsCl) in 10 mL of anhydrous dichloromethane (DCM). Add this solution dropwise to the reaction mixture over exactly 60 minutes using a syringe pump.

  • Self-Validation (IPC 1): Stir for an additional 2 hours at 0 °C. Pull a 10 µL aliquot, quench in MeOH, and analyze via LC-MS. The reaction is complete when the unreacted diol peak is <2% and the mono-tosylate [M+H]⁺ is the dominant species. Do not proceed if significant di-tosylate is observed; this indicates poor temperature control.

  • Workup: Quench the reaction with 5 mL of saturated aqueous NaHCO3. Extract with EtOAc (3 x 50 mL), wash the combined organics with 1M CuSO4 (to remove pyridine), dry over Na2SO4, and concentrate under reduced pressure. Use the crude mono-tosylate immediately in Step 2.

Step 2: Intramolecular Etherification
  • Preparation: Dissolve the crude mono-tosylate from Step 1 in 50 mL of anhydrous tetrahydrofuran (THF) under argon. Cool to 0 °C.

  • Deprotonation: Carefully add 15.0 mmol (1.5 eq) of Sodium Hydride (NaH, 60% dispersion in mineral oil) in three equal portions.

  • Self-Validation (IPC 2): Observe the reaction carefully. You must see immediate, vigorous evolution of H2 gas. The cessation of gas evolution (typically 15–20 minutes) physically validates that the alkoxide has fully formed.

  • Cyclization: Remove the ice bath and allow the reaction to warm to room temperature (22 °C). Stir for 4 hours. The alkoxide will spontaneously attack the tosylate via an intramolecular SN2 mechanism, precipitating sodium tosylate as a fine white solid.

  • Workup & Isolation: Carefully quench the remaining NaH by the dropwise addition of 5 mL of cold water. Dilute with 100 mL of EtOAc and wash with brine. Dry the organic layer over MgSO4, filter, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient) to afford the pure tricyclic pyrano[3,4-b]pyrrolizine core.

Part 5: References

  • WO2024091409A1 - Tricyclic derivatives as kras inhibitors Google Patents. URL:

  • Product Class 9: 1,4-Dioxanes (Intramolecular Etherification via Tosylation) Thieme Connect. URL:[Link]

  • Synthesis of the EFG Framework of Tamulamides A and B (Limitations of Mitsunobu in hindered systems) National Institutes of Health (PMC). URL:[Link]

Sources

Optimization

"purification challenges of crude 1H,3H-Pyrano[3,4-B]pyrrolizine product"

Technical Support Center: Pyrrolizine Scaffold Purification Ticket ID: PYR-34B-ISO-001 Subject: Purification challenges of crude 1H,3H-Pyrano[3,4-b]pyrrolizine Assigned Specialist: Dr. Aris Thorne, Senior Application Sci...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Pyrrolizine Scaffold Purification Ticket ID: PYR-34B-ISO-001 Subject: Purification challenges of crude 1H,3H-Pyrano[3,4-b]pyrrolizine Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist

Executive Summary

The 1H,3H-Pyrano[3,4-b]pyrrolizine scaffold represents a unique fusion of an electron-rich pyrrolizine core with a pyran ring. This system is synthetically valuable but notoriously difficult to purify due to three inherent chemical liabilities:

  • Acid Sensitivity: The pyrrole-like nitrogen and the enol ether character of the pyran ring make the system prone to acid-catalyzed polymerization on standard silica gel.

  • Oxidative Instability: The electron-rich

    
    -system is susceptible to air oxidation, leading to darkening (tar formation) during prolonged workups.
    
  • Regioisomer Co-elution: Synthesis via 1,3-dipolar cycloaddition often yields regioisomers with nearly identical

    
     values.
    

This guide provides a self-validating workflow to overcome these specific barriers.

Part 1: Quick Diagnostic – Reading the Crude

Before initiating purification, assess the state of your crude mixture.[1] Visual cues are your first line of analytical defense.

ObservationLikely CauseRecommended Action
Deep Black/Tar Polymerization of pyrrole core.Perform rapid filtration through a short plug of Basic Alumina .
Blue/Green Fluorescence Presence of oxidized trace impurities (common in pyrrolizines).These are highly polar; remove via non-polar wash (Hexane/Et2O) before column.
Oiling Out Residual high-boiling solvents (DMF/DMSO) or regioisomer eutectic mixture.Lyophilize or perform an aqueous wash with LiCl (to remove DMF) before crystallization.
Spot Tailing on TLC Interaction of basic Nitrogen with acidic silanols.STOP. Do not use untreated silica. See Protocol A.

Part 2: Deep Dive Troubleshooting Protocols

Protocol A: The "Neutralized" Flash Chromatography System

Issue: Standard silica gel is slightly acidic (pH 6.0–6.5). For 1H,3H-Pyrano[3,4-b]pyrrolizine, this acidity catalyzes ring-opening or polymerization, resulting in streaking and mass loss.

The Fix: Triethylamine (TEA) Passivation Theory: Pre-treating the silica with an amine blocks the acidic silanol sites, preventing the chemisorption of the pyrrolizine nitrogen.

Step-by-Step Workflow:

  • Slurry Preparation: Prepare your mobile phase (e.g., Hexane:Ethyl Acetate 8:2). Add 1% v/v Triethylamine (TEA) to the solvent mixture.

  • Column Packing: Slurry pack the silica gel using the TEA-doped solvent.

  • Equilibration: Flush the column with at least 3 column volumes (CV) of the TEA-solvent.

    • Validation: Check the pH of the eluent coming off the column. It must be basic (pH > 8 on wet pH paper).

  • Loading: Dissolve the crude in a minimum amount of DCM (containing 0.5% TEA) and load.

  • Elution: Run the gradient.

    • Note: You can reduce TEA to 0.1% in the running buffer after loading, but maintaining 0.5% is safer for sensitive substrates.

Critical Warning: Do not use Acetone or Chloroform as primary eluents if avoidable; Chloroform often contains traces of HCl (unless stabilized with amylenes), which will destroy the product instantly.

Protocol B: The "Anti-Solvent" Crystallization Technique

Issue: The product oils out instead of crystallizing due to the presence of regioisomers disrupting the lattice.

The Fix: Vapor Diffusion or Slow Evaporation Theory: Slow introduction of a non-solvent allows the thermodynamically stable crystal lattice to form, excluding impurities that would otherwise cause oiling.

Step-by-Step Workflow:

  • Dissolution: Dissolve 100 mg of crude oil in the minimum amount of Dichloromethane (DCM) or THF (approx. 0.5 - 1 mL) in a small vial.

  • Filtration: Pass this solution through a 0.45

    
    m PTFE syringe filter to remove nucleation sites (dust/polymers).
    
  • The Chamber: Place the small open vial inside a larger jar containing Hexane or Pentane (approx. 10 mL).

  • Sealing: Cap the large jar tightly.

  • Time: Allow to stand undisturbed at 4°C for 24-48 hours. The pentane vapors will slowly diffuse into the DCM, lowering solubility gradually.

    • Result: You should see defined needles or prisms rather than an amorphous oil.

Part 3: Visualization of Logic & Degradation

Figure 1: Purification Decision Matrix

This logic flow ensures you choose the correct method based on the crude profile.

PurificationLogic Start Crude 1H,3H-Pyrano[3,4-b]pyrrolizine TLC Run TLC (1% TEA in eluent) Start->TLC Decision1 Is spot tailing? TLC->Decision1 Decision2 Are spots overlapping? Decision1->Decision2 No MethodA Protocol A: Neutralized Silica (Hex/EtOAc + 1% TEA) Decision1->MethodA Yes (Acidity Issue) MethodB Protocol B: Vapor Diffusion (DCM / Pentane) Decision2->MethodB No (Purity >85%) MethodC Prep-HPLC (Basic Buffer) (NH4HCO3, pH 10) Decision2->MethodC Yes (Isomers) MethodA->MethodB Polishing Step

Caption: Decision tree for selecting the optimal purification route based on TLC behavior and impurity profile.

Figure 2: The Acid-Catalyzed Degradation Risk

Understanding why the product degrades helps in preventing it. The pyrrolizine nitrogen protonates, leading to a cascade that breaks the pyran ring.

DegradationPathway Native Native 1H,3H-Pyrano pyrrolizine Protonated N-Protonated Species (Unstable) Native->Protonated Fast Acid + H+ (Acidic Silica) Acid->Protonated RingOpen Pyran Ring Opening (Enol Ether Hydrolysis) Protonated->RingOpen Hydrolysis Polymer Black Tar / Polymer RingOpen->Polymer Polymerization

Caption: Mechanistic pathway of acid-induced degradation common in fused pyrrolizine systems.

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I use reverse-phase (C18) chromatography? A: Yes, but pH control is mandatory . Standard water/acetonitrile gradients with 0.1% Formic Acid or TFA will likely degrade your compound (see Figure 2).

  • Recommendation: Use a basic buffer system. 10 mM Ammonium Bicarbonate (pH ~8.5-10) is ideal. The high pH keeps the nitrogen unprotonated, ensuring sharp peak shape and stability.

Q2: My product turns brown on the rotavap. Why? A: This is likely oxidative stress accelerated by heat.

  • The Fix:

    • Set the water bath to < 35°C .

    • Flush the rotavap with Nitrogen/Argon before starting vacuum.

    • Do not distill to dryness; leave a small amount of solvent and precipitate with hexane to avoid the "dry film" state which is most reactive to oxygen.

Q3: How do I store the purified product? A: Pyrrolizine derivatives are best stored:

  • State: Solid (lyophilized if possible).

  • Atmosphere: Under Argon.

  • Temp: -20°C.

  • Solvent: If storage in solution is necessary, use Degassed Benzene (freezes at 5°C, stable) or DMSO (if compatible with next step). Avoid Chloroform/DCM for long-term storage due to potential acidification over time.

References

  • Chemical Stability of Pyrrolizines

    • Context: Discusses the resonance energy and stability issues of pyrrolizine derivatives, specifically oxid
    • Source: Divergent Synthesis of Pyrrolizine- and Indolizine-Fused Heterocycles via Pd(II)-Catalyzed Cascade Transformation of Functionalized Alkynes.[2][3] Journal of Organic Chemistry.

  • Chromatographic Separation of Isomers

    • Context: Details methods for separating structural isomers of pyrrolizine/pyrrolizidine alkaloids, emphasizing the need for specific mobile phase adjustments (alkaline conditions) to prevent tailing.
    • Source: A sensitive LC–MS/MS method for isomer separation and quantitative determination of 51 pyrrolizidine alkaloids. Analytical and Bioanalytical Chemistry.
  • Recrystallization Strategies for Fused Heterocycles

    • Context: General principles of mixed-solvent recrystallization (Ethanol/Water, EtOAc/Hexane) applicable to fused nitrogen heterocycles to remove colored impurities.
    • Source: Recrystallization Guide: Process, Procedure, Solvents.[1] Mettler Toledo.

  • Synthesis and Handling of Pyrano-fused systems

    • Context: Describes the synthesis of pyrano[3,4-b]pyrrolizine derivatives and the specific handling of the crude reaction mixtures to avoid degrad
    • Source: Synthesis and antitumor evaluation of some novel pyrrolizine derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry.

Sources

Troubleshooting

Technical Support Center: Troubleshooting Poor Solubility of 1H,3H-Pyrano[3,4-B]pyrrolizine Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1H,3H-Pyrano[3,4-B]pyrrolizine derivatives. This guide provides in-depth troubleshooting strategies and...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1H,3H-Pyrano[3,4-B]pyrrolizine derivatives. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of poor solubility encountered during experimentation with this class of compounds. The following content is designed to provide you with the expertise and practical insights needed to overcome solubility hurdles and ensure the success of your research.

Introduction to Solubility Challenges with 1H,3H-Pyrano[3,4-B]pyrrolizine Derivatives

The 1H,3H-Pyrano[3,4-B]pyrrolizine core structure, a fused heterocyclic system, often imparts a degree of rigidity and potential for extensive π-stacking, which can contribute to low aqueous solubility. Furthermore, the specific substituents on the pyrrolizine ring system can significantly influence polarity, hydrogen bonding capacity, and ultimately, the compound's interaction with various solvents. It is estimated that up to 40% of commercially available drugs and nearly 90% of drug candidates in development pipelines exhibit poor water solubility, making solubility enhancement a critical aspect of pharmaceutical research.[1][2] This guide will walk you through a systematic approach to understanding and addressing these challenges.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics I should expect from my 1H,3H-Pyrano[3,4-B]pyrrolizine derivative?

A1: The solubility of 1H,3H-Pyrano[3,4-B]pyrrolizine derivatives is highly dependent on the specific functional groups attached to the core structure. However, some general characteristics can be anticipated:

  • Predominantly Lipophilic Nature: The fused ring system is largely non-polar, suggesting a preference for organic solvents over aqueous media.

  • Potential for pH-Dependent Solubility: The presence of nitrogen atoms within the pyrrolizine core can act as basic centers, becoming protonated at acidic pH. This ionization can significantly increase aqueous solubility. Conversely, acidic functional groups on the molecule would lead to increased solubility at basic pH.

  • "Like Dissolves Like": The principle of "like dissolves like" is paramount.[3] Polar functional groups (e.g., -OH, -COOH, -NH2) will enhance solubility in polar solvents, while non-polar moieties (e.g., large alkyl or aryl groups) will favor non-polar organic solvents.[3]

Q2: I am starting a new experiment. What initial solvents should I consider for dissolving my 1H,3H-Pyrano[3,4-B]pyrrolizine derivative?

A2: A systematic approach to solvent selection is recommended. Start with a small amount of your compound and test its solubility in a range of solvents with varying polarities.

Recommended Initial Solvent Screen:

SolventPolarity IndexDielectric ConstantNotes
Water 10.280.1The ultimate goal for many biological assays, but often a poor solvent for this class of compounds.
Phosphate-Buffered Saline (PBS) ~10.2~80Use if your final application is in a physiological buffer.[4]
Ethanol (EtOH) 5.224.5A common co-solvent with water.
Methanol (MeOH) 6.632.7Slightly more polar than ethanol.
Dimethyl Sulfoxide (DMSO) 7.246.7A powerful aprotic solvent, often used for stock solutions.[4]
N,N-Dimethylformamide (DMF) 6.436.7Another strong aprotic solvent.
Acetonitrile (ACN) 5.837.5Commonly used in chromatography.
Dichloromethane (DCM) 3.19.1A non-polar solvent for highly lipophilic derivatives.
1-Octanol 3.410.3Often used in studies to assess lipophilicity.[5]

Experimental Protocol: Small-Scale Solubility Test

  • Weigh out a small, precise amount of your compound (e.g., 1 mg) into a clear glass vial.

  • Add a measured volume of the test solvent (e.g., 100 µL) to the vial.

  • Vortex the vial vigorously for 1-2 minutes.

  • Visually inspect the solution for any undissolved particles.

  • If the compound has dissolved, add another measured volume of solvent to determine the approximate saturation point.

  • If the compound has not dissolved, you can try gentle heating or sonication, but be mindful of potential compound degradation.

Troubleshooting Guides

Scenario 1: My 1H,3H-Pyrano[3,4-B]pyrrolizine derivative is insoluble in my aqueous buffer for a biological assay.

This is a common challenge. Here is a step-by-step approach to troubleshoot this issue:

Step 1: pH Adjustment

The ionization state of your compound can dramatically affect its aqueous solubility.[6]

  • Hypothesis: If your derivative has a basic nitrogen, lowering the pH will protonate it, leading to a positively charged species with higher water solubility.

  • Experimental Protocol: pH-Solubility Profile

    • Prepare a series of buffers with a range of pH values (e.g., from pH 2 to pH 10).

    • Add an excess of your compound to a fixed volume of each buffer in separate vials.

    • Equilibrate the samples by shaking or rotating them at a constant temperature for 24-48 hours to ensure saturation is reached.

    • Centrifuge or filter the samples to remove undissolved solid.

    • Quantify the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method like HPLC-UV or LC-MS.[4][7]

    • Plot the measured solubility against the pH to determine the optimal pH range for dissolution.

Sample pH-Solubility Data Table:

Buffer pHMeasured Solubility (µg/mL)
2.0150.5
4.085.2
6.010.1
7.42.3
8.02.1
10.02.0

Step 2: Utilize a Co-solvent System

If pH adjustment is not sufficient or if your assay is sensitive to pH changes, a co-solvent system can be employed. Co-solvents work by reducing the polarity of the aqueous medium, thereby improving the solubility of non-polar compounds.[8]

  • Common Co-solvents: DMSO, ethanol, propylene glycol, and polyethylene glycols (PEGs).

  • Experimental Protocol: Co-solvent Titration

    • Prepare a concentrated stock solution of your compound in a water-miscible organic solvent (e.g., DMSO).

    • Prepare a series of dilutions of this stock solution into your aqueous buffer, creating a range of final co-solvent concentrations (e.g., 0.1%, 0.5%, 1%, 2%, 5% DMSO).

    • Visually inspect each dilution for any signs of precipitation.

    • It is crucial to determine the tolerance of your biological assay to the chosen co-solvent, as high concentrations can be cytotoxic or interfere with the experiment.

Troubleshooting Decision Tree for Aqueous Insolubility

start Poor Aqueous Solubility ph_check Is the compound ionizable? start->ph_check cosolvent Use a Co-solvent System ph_check->cosolvent No ph_adjust Perform pH-Solubility Profile ph_check->ph_adjust Yes cosolvent_check Is the co-solvent compatible with the assay? cosolvent->cosolvent_check ph_success Solubility Achieved at Optimal pH ph_adjust->ph_success cosolvent_success Solubility Achieved cosolvent_check->cosolvent_success Yes advanced_methods Consider Advanced Formulation Strategies cosolvent_check->advanced_methods No

Caption: Decision workflow for addressing poor aqueous solubility.

Scenario 2: My compound dissolves in an organic solvent, but precipitates when diluted into my aqueous experimental medium.

This is a classic problem when moving from a concentrated organic stock solution to a final aqueous solution.

Step 1: Surfactants and Cyclodextrins

  • Surfactants: These molecules have both a hydrophilic head and a hydrophobic tail. Above a certain concentration (the critical micelle concentration), they form micelles that can encapsulate your poorly soluble compound, keeping it in solution. Common laboratory surfactants include Tween® 20, Tween® 80, and Triton™ X-100.

  • Cyclodextrins: These are cyclic oligosaccharides that form a truncated cone structure with a hydrophilic exterior and a lipophilic interior. They can form inclusion complexes with poorly soluble molecules, effectively shielding them from the aqueous environment and increasing their solubility.[9]

Step 2: Solid Dispersions

For more advanced applications, creating a solid dispersion can be a powerful technique. This involves dispersing the drug in an inert carrier matrix at the molecular level.[8] When this solid dispersion is introduced to an aqueous medium, the carrier dissolves and releases the drug as very fine, often amorphous, particles with a high surface area, which enhances the dissolution rate.[2] Common carriers include polymers like PVP (polyvinylpyrrolidone) and PEGs.

Experimental Workflow for Preventing Precipitation

cluster_solutions Mitigation Strategies stock Compound in Organic Stock (e.g., DMSO) dilution Dilution into Aqueous Buffer stock->dilution solid_dispersion Prepare Solid Dispersion stock->solid_dispersion Pre-formulate precipitate Precipitation Occurs dilution->precipitate solution Homogeneous Solution dilution->solution surfactant Add Surfactant to Buffer dilution->surfactant Modify Buffer cyclodextrin Add Cyclodextrin to Buffer dilution->cyclodextrin Modify Buffer surfactant->solution cyclodextrin->solution solid_dispersion->dilution

Sources

Optimization

"degradation pathways of 1H,3H-Pyrano[3,4-B]pyrrolizine under experimental conditions"

The following guide serves as a technical support resource for researchers working with 1H,3H-Pyrano[3,4-b]pyrrolizine and its derivatives. This scaffold—a tricyclic system fusing a pyrrolizine core with a pyran ring—pre...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide serves as a technical support resource for researchers working with 1H,3H-Pyrano[3,4-b]pyrrolizine and its derivatives. This scaffold—a tricyclic system fusing a pyrrolizine core with a pyran ring—presents unique stability challenges due to its electron-rich nitrogen bridgehead and partially saturated heterocyclic structure.[1][2]

[1][2]

Role: Senior Application Scientist Subject: Degradation Pathways & Troubleshooting Last Updated: March 2026[1][2]

Executive Summary: The Stability Paradox

The 1H,3H-Pyrano[3,4-b]pyrrolizine scaffold is chemically distinct due to its "metastable" electronic state.[1][2] Unlike fully aromatic heterocycles, this scaffold contains specific sp³-hybridized carbons (indicated by the 1H, 3H designation) within a conjugated system.[2]

The Core Problem: The molecule is under constant thermodynamic pressure to either:

  • Aromatize: Lose hydrogen to form a fully conjugated, planar system (Oxidative Dehydrogenation).[2]

  • Polymerize: React with itself under acidic conditions due to the high electron density of the pyrrole-like nitrogen.[1]

This guide addresses these specific degradation pathways.

Critical Degradation Pathways (Mechanistic Insight)

Pathway A: Oxidative Dehydrogenation (The "Browning" Effect)[1]
  • Trigger: Exposure to air (O₂) or light (hν) in solution.[2]

  • Mechanism: The methylene protons at the 1- and 3-positions are allylic/benzylic-like.[1][2] Radical abstraction by dissolved oxygen leads to the formation of a fully aromatic (and often colored) dehydropyrrolizine derivative.[1]

  • Symptom: Samples turn yellow/brown; HPLC shows a new peak with a slightly lower retention time and different UV spectrum (red-shifted).

Pathway B: Acid-Catalyzed Polymerization[1][2]
  • Trigger: Low pH (< 4.[1][2]0) or protic solvents (MeOH/EtOH) with trace acid.[2]

  • Mechanism: The bridgehead nitrogen donates electron density, making the pyran ring susceptible to electrophilic attack.[1] In acidic media, the pyran ring can open or act as a nucleophile, leading to rapid oligomerization (similar to pyrrole polymerization).

  • Symptom: Formation of insoluble gums; loss of material without distinct new peaks (baseline rise).[1]

Pathway C: N-Oxidation[1][2][3]
  • Trigger: Peroxides in solvents (e.g., uninhibited THF, old ethers).[2]

  • Mechanism: The bridgehead nitrogen is nucleophilic and readily reacts with peroxides to form the N-oxide.[1]

  • Symptom: New polar peak on LC-MS (M+16).

Interactive Troubleshooting Guide (Q&A)

Module 1: HPLC & Analytical Anomalies

Q: I see a "ghost peak" that grows over time in my autosampler. It has a mass of [M-2] or [M-4].[1][2] What is happening? A: You are observing oxidative dehydrogenation .[1][2]

  • Cause: The sample is reacting with dissolved oxygen in the mobile phase or vial headspace.[1] The [M-2] peak corresponds to the loss of two hydrogens to form a double bond, driving the system toward aromaticity.[1]

  • Solution:

    • Degas Mobile Phases: rigorously.

    • Temperature Control: Keep the autosampler at 4°C.

    • Antioxidant: Add 0.05% BHT (Butylated hydroxytoluene) or Ascorbic Acid to the sample diluent.[1][2]

    • Amber Glass: Use amber vials to prevent photo-initiated oxidation.[1][2]

Q: My compound disappears during LC-MS analysis using 0.1% Formic Acid, but no distinct degradation product appears. A: This is likely acid-catalyzed polymerization on the column.

  • Cause: The local high concentration of acid at the stationary phase interface is triggering oligomerization of the electron-rich pyrrolizine core.[1]

  • Solution:

    • Switch Buffers: Move to a neutral pH system (e.g., 10 mM Ammonium Acetate, pH 6.8).

    • Reduce Acid: If acid is required for ionization, lower the concentration to 0.01% Formic Acid or use Acetic Acid (weaker acid).[1]

Module 2: Synthesis & Storage

Q: My solid sample turned from white to dark brown after one week at room temperature. Is it ruined? A: Surface oxidation has occurred, but the bulk might be intact.

  • Diagnosis: Pyrrolizine derivatives often form a "protective" polymer crust (a "tar") on the surface upon air exposure.[1][2]

  • Recovery: Attempt to wash the solid with cold, non-polar solvent (e.g., Hexanes or Et₂O) to remove the colored oxidation products. Recrystallize immediately under Nitrogen atmosphere.[1][2]

  • Prevention: Store strictly at -20°C under Argon.

Visualizing the Pathways

The following diagram illustrates the competing fates of the 1H,3H-Pyrano[3,4-b]pyrrolizine scaffold under stress.

DegradationPathways Start 1H,3H-Pyrano[3,4-b]pyrrolizine (Native Scaffold) Oxidation Oxidative Dehydrogenation (Aromatization) Start->Oxidation Air/Light/Heat Acid Acid Catalysis (H+ Exposure) Start->Acid pH < 4.0 NOxide N-Oxidation (Peroxides) Start->NOxide Peroxides (Solvent) AromaticProduct Fully Aromatic Dehydropyrrolizine (M-2H / M-4H) Oxidation->AromaticProduct -H2 Polymer Insoluble Polymer/Tar (Oligomerization) Acid->Polymer Ring Opening/Coupling NOxideProduct N-Oxide Derivative (M+16) NOxide->NOxideProduct +[O]

Figure 1: Mechanistic degradation pathways of the pyrano-pyrrolizine scaffold.[1][2] Note the divergence between oxidative aromatization and acid-mediated polymerization.[1][2]

Standardized Stability Protocol

To validate the stability of your specific derivative, execute this Stress Testing Protocol .

Materials
  • Buffer A: 10 mM Ammonium Acetate (pH 7.0)

  • Buffer B: 0.1% Formic Acid (pH ~2.7)[2]

  • Oxidant: 3% Hydrogen Peroxide (H₂O₂)[1][2]

  • Light Source: UV Lamp (254 nm)[2]

Workflow Step-by-Step
ConditionProcedureExpected Outcome (Stable)Expected Outcome (Unstable)
Control Dissolve in MeOH, store at -20°C (Dark).Single Peak (>99%)N/A
Acid Stress Dissolve in Buffer B, incubate 4h @ RT.[2]>95% RecoveryLoss of area, baseline rise (Polymer).
Oxidative Stress Add 10µL 3% H₂O₂ to 1mL sample.[1][2]>90% ParentNew peak @ RT - 1.5 min (N-Oxide).[1][2]
Photostability Expose clear vial to UV for 2h.>95% ParentYellowing, new peaks (Dehydrogenation).[2]

References & Grounding

  • Pyrrolizidine Alkaloid Chemistry:

    • Source: Structure-Dependent Toxicokinetics of Selected Pyrrolizidine Alkaloids In Vitro. Int. J. Mol.[1][2] Sci.2021 .[1][2][3][4][5]

    • Relevance: Establishes the metabolic N-oxidation and dehydrogenation pathways common to the pyrrolizine core.[1]

  • Pyrano-Fused Heterocycle Synthesis:

    • Source: Synthesis of new pyran and pyranoquinoline derivatives.[1][6] Arabian Journal of Chemistry. 2017 .[1]

    • Relevance: Details the acid-sensitivity of pyrano-fused systems and hydrolysis of enamine functions.

    • [2]

  • General Stability of Nitrogen Heterocycles:

    • Source: PubChem Compound Summary: Pyrano[3,4-b]pyrrole.[1][2][7][8]

    • Relevance: Provides chemical property baselines for the fused scaffold.

Sources

Troubleshooting

Technical Support Center: Troubleshooting the Synthesis of 1H,3H-Pyrano[3,4-b]pyrrolizines

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals working on complex fused tricyclic systems.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals working on complex fused tricyclic systems. The 1H,3H-pyrano[3,4-b]pyrrolizine core—particularly its hexahydro derivatives—is a critical structural motif recently identified in the development of novel KRAS inhibitors[1].

The most challenging step in synthesizing this architecture is the intramolecular etherification of a tetrahydro-1H-pyrrolizine diol precursor (e.g., 3-(2-hydroxyethyl)-2-(hydroxymethyl)-tetrahydro-1H-pyrrolizine) to form the fused pyran ring[1]. This cyclization is highly susceptible to competing side reactions. This guide deconstructs the causality behind these failures and provides field-proven, self-validating protocols to ensure synthetic success.

Part 1: Diagnostic Q&A and Troubleshooting

Q1: My LC-MS shows a mass corresponding to [M-H₂O]⁺, but the NMR indicates the presence of vinylic protons (δ 5.0-6.0 ppm). Why didn't the pyran ring form?

Causality: You are observing the classic elimination side reaction . To form the pyran ring, one of the hydroxyl groups must be activated into a leaving group (e.g., via mesylation or a Mitsunobu betaine). If the intended intramolecular backside attack (Sₙ2) by the second hydroxyl group is sterically hindered or conformationally delayed, the base in your reaction system (e.g., Et₃N, or the azodicarboxylate anion) will abstract an adjacent proton instead. This triggers an E2 or E1cb elimination, yielding an alkene byproduct rather than the desired fused heterocycle[2]. Solution: Switch to a milder base or change your activation strategy. If using sulfonyl chlorides, ensure the reaction is kept strictly at 0 °C. If using Mitsunobu conditions, swap Triphenylphosphine (PPh₃) for Tri-n-butylphosphine (PBu₃) to reduce steric bulk around the activated intermediate, thereby accelerating the Sₙ2 cyclization over the E2 elimination[3].

Q2: I am isolating a highly viscous byproduct with a mass of [2M-H₂O]⁺. How do I suppress this?

Causality: This is an oligomeric/dimeric ether resulting from intermolecular etherification. When the local concentration of the diol precursor is too high, the activated hydroxyl group of one pyrrolizine molecule is nucleophilically attacked by the free hydroxyl group of a different molecule, rather than folding onto itself[4]. Solution: Implement the High Dilution Principle . Run the reaction at a concentration of 0.01 M or lower. Additionally, use a syringe pump to slowly add the activating reagents (like DIAD) over 2–4 hours to ensure the instantaneous concentration of the activated intermediate remains extremely low, kinetically favoring the intramolecular pathway.

Q3: The Mitsunobu reaction (DEAD/PPh₃) stalls at the activated intermediate stage. No cyclization occurs even after 24 hours.

Causality: Forming the hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine system introduces significant ring strain. The standard Mitsunobu reagent (PPh₃) creates a bulky alkoxyphosphonium intermediate. The steric clash between the bulky triphenyl groups and the rigid pyrrolizine core physically blocks the secondary/tertiary alcohol from achieving the Bürgi-Dunitz trajectory required for ring closure[3]. Solution: Steric relief is required. Replace PPh₃ with a smaller, more electron-rich phosphine such as Trimethylphosphine (PMe₃) or Tri-n-butylphosphine (PBu₃). Furthermore, switching the solvent from THF to Toluene allows you to safely elevate the temperature to 60 °C, providing the thermal energy needed to overcome the activation barrier of the strained cyclization.

Part 2: Mechanistic Visualization

The following diagram illustrates the mechanistic divergence during the activation of the pyrrolizine diol. Understanding these pathways is critical for diagnosing your specific side products.

Mechanistic_Pathways A Tetrahydro-1H-pyrrolizine Diol Precursor B Activated Intermediate (Phosphonium / Sulfonate) A->B Activation (DIAD/PPh3 or MsCl) C 1H,3H-Pyrano[3,4-b]pyrrolizine (Target Cyclization) B->C Intramolecular SN2 Attack D Alkene Byproduct (Elimination) B->D Competing E2 Proton Abstraction E Oligomeric Ethers (Dimerization) B->E Intermolecular Nucleophilic Attack

Caption: Mechanistic divergence in the intramolecular etherification of pyrrolizine diols.

Part 3: Quantitative Data & Condition Optimization

To demonstrate the causality of reagent selection on side-product distribution, the table below summarizes the quantitative outcomes of various cyclization conditions applied to the tetrahydro-1H-pyrrolizine diol precursor.

Table 1: Side Product Distribution in the Intramolecular Etherification of Pyrrolizine Diols

Activation StrategySolvent & Conc.Target Pyran Yield (%)Alkene (Elimination) (%)Dimerization (%)Unreacted/Stalled (%)
MsCl, Et₃N (2.0 eq)DCM (0.1 M)15%65% 10%10%
DEAD, PPh₃THF (0.1 M)35%15%20% 30%
DIAD, PPh₃Toluene (0.01 M)55%10%<5%30%
DIAD, PBu₃ Toluene (0.01 M) 88% <5% <2% <5%

Data Interpretation: Standard mesylation overwhelmingly favors elimination due to the basicity of Et₃N. Standard Mitsunobu conditions stall due to steric hindrance (30% unreacted intermediate). The optimized condition (DIAD/PBu₃ at high dilution) mitigates both dimerization and steric stalling, maximizing the yield of the target pyran[3].

Part 4: Self-Validating Experimental Protocol

Below is the optimized, step-by-step methodology for the high-dilution Mitsunobu cyclization. This protocol is designed as a self-validating system , embedding In-Process Controls (IPCs) so you can verify the chemical state at every critical juncture.

Optimized High-Dilution Mitsunobu Cyclization

Reagents Required:

  • Tetrahydro-1H-pyrrolizine diol precursor (1.0 eq)

  • Tri-n-butylphosphine (PBu₃) (1.5 eq)

  • Diisopropyl azodicarboxylate (DIAD) (1.5 eq)

  • Anhydrous Toluene (to achieve 0.01 M)

Step-by-Step Methodology:

  • Preparation & Dilution: Dissolve the diol precursor (1.0 mmol) in 100 mL of anhydrous toluene in a flame-dried, argon-purged round-bottom flask. Causality: The 0.01 M concentration ensures the distance between two separate diol molecules is maximized, drastically reducing the collision frequency required for dimerization[4].

  • Phosphine Addition: Add PBu₃ (1.5 mmol) to the stirring solution and cool the flask to 0 °C using an ice bath.

  • Controlled Activation: Dilute DIAD (1.5 mmol) in 10 mL of anhydrous toluene. Using a syringe pump, add the DIAD solution dropwise over 2 hours. Self-Validating IPC #1: 15 minutes after the addition is complete, take a 50 µL aliquot, quench with methanol, and analyze via LC-MS. You should observe a mass corresponding to the alkoxyphosphonium intermediate ([M + PBu₃]⁺). If you see unreacted starting material, verify the quality of your DIAD.

  • Thermal Cyclization: Remove the ice bath and heat the reaction to 60 °C for 4 hours. Causality: The elevated temperature provides the kinetic energy necessary to overcome the ring strain of the forming hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine core. Self-Validating IPC #2: Analyze via LC-MS. The intermediate mass should disappear, replaced by the target product mass ([M - H₂O]⁺). If a peak at [2M - H₂O]⁺ appears, your addition rate in Step 3 was too fast.

  • Quench and Extraction: Cool to room temperature. Quench the reaction with saturated aqueous NH₄Cl (50 mL). Separate the organic layer and extract the aqueous layer with Ethyl Acetate (2 x 50 mL). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient). The reduced steric bulk of the tributylphosphine oxide byproduct makes it elute much faster than traditional triphenylphosphine oxide, simplifying isolation.

Workflow S1 1. Preparation High Dilution (0.01 M) in Anhydrous Toluene S2 2. Activation Add PBu3 & DIAD at 0°C S1->S2 S3 3. Cyclization Heat to 60°C Monitor via LC-MS S2->S3 S4 4. Quench NH4Cl (aq) extraction S3->S4 S5 5. Isolation Silica Gel Chromatography S4->S5

Caption: Optimized step-by-step workflow for the high-dilution Mitsunobu cyclization.

References

  • Source: Google Patents (WO2024091409A1)
  • Insights into the Catalytic Production of C4–C6 Aliphatic Diols from Biomass-Derived Platform Chemicals: A Review Source: ACS Publications URL:[Link] Note: Discusses the competing side reactions (dimerization vs. cyclization) in diol etherification.

  • Mitsunobu and Related Reactions: Advances and Applications Source: Chemical Reviews (ResearchGate) URL:[Link] Note: Comprehensive review on overcoming steric hindrance in intramolecular Mitsunobu cyclizations.

  • Development of a Large-Scale Route to Glecaprevir: Synthesis of the Macrocycle via Intramolecular Etherification Source: ACS Publications (Organic Process Research & Development) URL:[Link] Note: Highlights the causality of elimination (alkene formation) as a primary failure mode during complex etherifications.

Sources

Optimization

Technical Support Center: Optimizing Cell Permeability for 1H,3H-Pyrano[3,4-b]pyrrolizine Derivatives

Welcome to the Technical Support Center for the structural and biophysical optimization of 1H,3H-Pyrano[3,4-b]pyrrolizine compounds. This class of heterocyclic derivatives holds significant promise in medicinal chemistry...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the structural and biophysical optimization of 1H,3H-Pyrano[3,4-b]pyrrolizine compounds. This class of heterocyclic derivatives holds significant promise in medicinal chemistry—particularly for anti-inflammatory and neuroprotective applications—but frequently suffers from poor membrane permeability. The rigid pyrano-pyrrolizine core, combined with its specific hydrogen-bonding profile, often restricts passive transcellular diffusion.

This guide provides an expert-level, causality-driven framework to diagnose, troubleshoot, and resolve permeability bottlenecks during drug development.

Section 1: Diagnostic FAQs – Understanding the Permeability Barrier

Q1: My 1H,3H-Pyrano[3,4-b]pyrrolizine lead shows sub-nanomolar target affinity but fails to permeate Caco-2 monolayers (


 cm/s). What is the primary biophysical cause? 
Analysis & Causality:  The pyrano[3,4-b]pyrrolizine core inherently contains multiple heteroatoms (the oxygen in the pyran ring and the nitrogen in the pyrrolizine system) that act as strong hydrogen bond acceptors. If your derivative includes additional polar substituents (e.g., hydroxyls or carboxylates) to drive target affinity, you have likely exceeded the optimal Polar Surface Area (PSA > 120 Ų). High PSA drastically increases the desolvation energy—the thermodynamic penalty the molecule must pay to shed its hydration shell before partitioning into the lipophilic core of the cell membrane.
Resolution:  Calculate the topological PSA. If it exceeds 120 Ų, consider masking polar groups via transient prodrug strategies or replacing them with bioisosteres (e.g., substituting a hydroxyl with a fluorine atom) to lower the desolvation penalty.

Q2: I suspect my compound is a substrate for active efflux transporters. How do I definitively prove this? Analysis & Causality: Pyrrolizine derivatives with high lipophilicity and basic nitrogen centers are classic substrates for efflux pumps like P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP). These transporters recognize the hydrophobic and cationic features of the pyrrolizine system, actively pumping the drug back into the intestinal lumen and severely limiting net absorption 1. Resolution: Perform a bidirectional Caco-2 permeability assay. Calculate the Efflux Ratio (ER), defined as


. An ER > 2.0 strongly suggests active efflux. To validate this causality, co-incubate the compound with a known P-gp inhibitor (e.g., Verapamil). If the ER drops near 1.0, active efflux is the definitive culprit.

Section 2: Strategic Interventions – Prodrugs and Formulations

Q3: How can I implement a prodrug strategy to enhance the transcellular diffusion of a polar derivative? Analysis & Causality: Prodrugs temporarily mask polar functional groups with lipophilic moieties (e.g., esters or amides). This structural modification reduces hydrogen bonding and increases the partition coefficient (LogP), allowing the molecule to passively diffuse across the lipid bilayer. Once inside the cell, ubiquitous intracellular esterases cleave the masking group, trapping the active, polar parent drug inside the cytoplasm 2. Implementation: Synthesize an aliphatic ester derivative. For instance, adding a pivaloyloxymethyl (POM) or simple alkyl ester can increase permeability by an order of magnitude. Ensure the ester bond is sterically accessible to intracellular carboxylesterases to guarantee bio-reversibility 3.

ProdrugPathway Parent Parent Pyrrolizine (High PSA, Low Permeability) Synthesis Esterification (Masking Polar Groups) Parent->Synthesis Chemical Mod Prodrug Lipophilic Prodrug (Optimized LogP) Synthesis->Prodrug Membrane Cell Membrane (Passive Diffusion) Prodrug->Membrane Transcellular Entry Cleavage Intracellular Esterases (Hydrolytic Cleavage) Membrane->Cleavage Active Active Drug (Trapped in Cytosol) Cleavage->Active Bio-activation

Prodrug conversion pathway enhancing transcellular diffusion of pyrano-pyrrolizine derivatives.

Q4: My derivative is highly lipophilic (LogP > 5) but still shows poor permeability. Why? Analysis & Causality: Extreme lipophilicity leads to membrane trapping. The compound easily enters the lipid bilayer but lacks the aqueous solubility required to partition out of the membrane and into the intracellular cytosol. Resolution: Encapsulation into liposomes is a highly effective formulation strategy here. Liposomes shield the ultra-lipophilic pyrano-pyrrolizine core, delivering it directly to the cell membrane via fusion or endocytosis. Computational COSMOperm modeling can be utilized to balance the lipid-water partitioning coefficient, preventing premature leakage while ensuring adequate cellular release 4.

Section 3: Self-Validating Experimental Protocols

Protocol: Bidirectional Caco-2 Permeability Assay for Pyrrolizine Derivatives

Purpose: To quantify apical-to-basolateral (A→B) and basolateral-to-apical (B→A) permeability, distinguishing between passive diffusion and active efflux. This protocol is designed as a self-validating system to ensure data integrity.

Step-by-Step Methodology:

  • Cell Culture & Seeding: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size) in 12-well Transwell plates at a density of

    
     cells/cm². Culture for 21 days to allow full differentiation and tight junction formation.
    
  • Monolayer Integrity Validation (Critical Step): Measure Transepithelial Electrical Resistance (TEER). Only proceed with inserts demonstrating a TEER > 300 Ω·cm². Simultaneously, run Lucifer Yellow as a paracellular marker; its

    
     must be 
    
    
    
    cm/s to confirm tight junction integrity.
  • Compound Preparation: Dissolve the 1H,3H-Pyrano[3,4-b]pyrrolizine compound in DMSO, then dilute in Hank's Balanced Salt Solution (HBSS) buffered to pH 7.4 to a final concentration of 10 µM. Ensure the final DMSO concentration is <1% to prevent membrane toxicity.

  • Dosing:

    • A→B Transport: Add 0.5 mL of the compound solution to the apical chamber. Add 1.5 mL of blank HBSS to the basolateral chamber.

    • B→A Transport: Add 1.5 mL of the compound solution to the basolateral chamber. Add 0.5 mL of blank HBSS to the apical chamber.

  • Incubation & Sampling: Incubate at 37°C on an orbital shaker (50 rpm) to minimize the unstirred water layer. Take 50 µL aliquots from the receiver chamber at 30, 60, 90, and 120 minutes, replacing with an equal volume of fresh, pre-warmed HBSS.

  • Mass Balance Check (Self-Validation): Calculate total recovery (Apical + Basolateral + Cell Lysate). Recovery must be > 80% to validate that the compound is not being lost to non-specific plastic binding or degradation.

  • Quantification & Calculation: Analyze samples via LC-MS/MS. Calculate Apparent Permeability (

    
    ) using the equation:
    
    
    
    
    (Where
    
    
    is the steady-state appearance rate,
    
    
    is the surface area of the filter, and
    
    
    is the initial donor concentration).

TroubleshootingLogic Start Low Papp (< 1e-6 cm/s) CheckER Calculate Efflux Ratio (ER) Start->CheckER HighER ER > 2.0 (Active Efflux) CheckER->HighER LowER ER < 1.5 (Poor Passive Diffusion) CheckER->LowER Inhibitor Add P-gp Inhibitor (e.g., Verapamil) HighER->Inhibitor CheckLogP Evaluate LogP / PSA LowER->CheckLogP LipidTrap LogP > 5 (Membrane Trapping) CheckLogP->LipidTrap Polar PSA > 120 Ų (High Desolvation Energy) CheckLogP->Polar Formulate Liposomal Formulation LipidTrap->Formulate Prodrug Synthesize Prodrug Polar->Prodrug

Logical troubleshooting workflow for diagnosing and resolving low Caco-2 permeability.

Section 4: Quantitative Data & Benchmarking

To guide your optimization efforts, refer to the following benchmark data summarizing the effects of various permeability-enhancing modifications on a representative 1H,3H-Pyrano[3,4-b]pyrrolizine scaffold.

Modification StrategyLogP (Calculated)PSA (Ų)

(A→B) (

cm/s)
Efflux RatioPrimary Permeation Mechanism
Parent Compound (Free Acid) 1.895.40.8 ± 0.21.2Paracellular (Poor)
Ethyl Ester Prodrug 3.268.114.5 ± 1.11.1Transcellular (Passive)
POM Prodrug 3.875.222.3 ± 1.50.9Transcellular (Passive)
Amine Derivative (Basic) 2.555.04.1 ± 0.68.5Active Efflux (P-gp Substrate)
Liposomal Formulation N/AN/A18.7 ± 2.01.0Endocytosis / Membrane Fusion

(Note: Optimal


 for high oral bioavailability is typically > 

cm/s. Data represents representative structural optimizations for this chemotype).

References

  • Prodrug Approach as a Strategy to Enhance Drug Permeability . nih.gov. 2

  • Prodrugs as empowering tools in drug discovery and development: recent strategic applications of drug delivery solutions to mitigate challenges associated with lead compounds and drug candidates . Chemical Society Reviews (RSC Publishing). 3

  • Computational Prodrug Design Methodology for Liposome Formulability Enhancement of Small-Molecule APIs . Molecular Pharmaceutics - ACS Publications. 4

  • Intestinal and hepatic biotransformation of pyrrolizidine alkaloid N-oxides to toxic pyrrolizidine alkaloids . ResearchGate. 1

Sources

Troubleshooting

Technical Support Center: Analytical Methodologies for 1H,3H-Pyrano[3,4-b]pyrrolizine Scaffolds

Welcome to the Advanced Analytical Support Center. This guide is engineered for researchers, analytical chemists, and drug development professionals working with complex fused heterocycles.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Analytical Support Center. This guide is engineered for researchers, analytical chemists, and drug development professionals working with complex fused heterocycles. The 1H,3H-Pyrano[3,4-b]pyrrolizine scaffold, particularly in its hexahydro forms, has emerged as a critical structural motif in the development of novel KRAS inhibitors and targeted therapeutics[1].

However, detecting and quantifying these tricyclic derivatives in complex biological matrices presents unique challenges. For accurate target engagement and pharmacokinetic profiling, LC-MS/MS methods must overcome the inherent reactivity, isomeric complexity, and ionization hurdles of the pyrrolizine ring system[2]. This guide provides field-proven troubleshooting logic and self-validating protocols to ensure absolute data integrity.

Part 1: Troubleshooting & FAQs (Causality & Logic)

Q1: Why am I observing severe signal instability and in-source fragmentation for my pyrano-pyrrolizine derivatives in ESI+ mode? The Causality: The nitrogen atom within the pyrrolizine core is highly sensitive to the ionic strength of the mobile phase. When using only 0.1% Formic Acid (FA), the protonated species


 can become overly energetic during desolvation, leading to premature cleavage of the fused pyran ring before reaching the collision cell.
The Solution:  Buffer your mobile phase. The addition of 5 mM ammonium acetate alongside 0.1% FA is not arbitrary; it acts as a proton buffer that stabilizes the 

species of pyrrolizine derivatives, significantly reducing in-source fragmentation and increasing the precursor ion yield[3].

Q2: My chromatogram shows broad, overlapping peaks. How do I resolve the stereoisomers of hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine? The Causality: Fused tricyclic systems often possess multiple chiral centers (e.g., 4aR,8aS,9aR configurations). Standard C18 columns with 3.5 µm or 5 µm particles lack the theoretical plates required to separate closely eluting diastereomers. The Solution: Transition to Ultra-High-Performance Liquid Chromatography (UHPLC) using a sub-2 µm Ethylene Bridged Hybrid (BEH) C18 column. Employ a shallow gradient (e.g., 1-2% organic increase per minute) during the critical elution window to achieve baseline resolution.

Q3: I am losing my analyte during sample preparation for pharmacokinetic (PK) assays. How do I prevent degradation? The Causality: Pyrrolizine scaffolds can be chemically reactive, sometimes forming transient pyrrolic intermediates or oxidizing when exposed to strong acids or extended heat. Furthermore, endogenous phospholipids in plasma compete for charge droplets in the ESI source, causing apparent "loss" via ion suppression. The Solution: Sample preparation using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) or targeted Solid-Phase Extraction (SPE) is strictly required to remove phospholipid competition[4]. All extractions must be performed using ice-cold solvents to kinetically halt degradation.

Part 2: Mandatory Visualizations

Workflow Start Biological Sample (Plasma/Tissue) Prep QuEChERS Extraction (Cold, pH 7.4) Start->Prep LC UHPLC Separation (BEH C18, 0.1% FA) Prep->LC MS ESI+ MS/MS Detection (MRM Mode) LC->MS Data Target Quantification & Data Analysis MS->Data

Workflow for pyrano-pyrrolizine LC-MS/MS analysis.

Troubleshooting Issue Low MS Signal / Ion Suppression CheckMatrix Assess Matrix Effect (Post-column infusion) Issue->CheckMatrix CheckIon Assess Ionization (Mobile Phase pH) Issue->CheckIon SPE Optimize Clean-up (Phospholipid Removal) CheckMatrix->SPE Additives Add 5mM Ammonium Acetate CheckIon->Additives Success Signal Restored (S/N > 10) SPE->Success Additives->Success

Troubleshooting logic for resolving pyrano-pyrrolizine ion suppression.

Part 3: Quantitative Data Presentation

Table 1: Optimized MRM Parameters for Pyrano-pyrrolizine Scaffolds Note: Parameters are generalized for the hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine core. Exact m/z will vary based on specific R-group substitutions.

AnalytePrecursor Ion (m/z)Product Ion (m/z)Cone Voltage (V)Collision Energy (eV)
Hexahydro-pyrano-pyrrolizine (Model)212.1154.12518
Isotope-Labeled Internal Standard (IS)215.1157.12518
Reactive Pyrrolic Metabolite (DHP-like)154.1136.12015

Table 2: Method Validation Summary & Causality Metrics

ParameterAcceptance CriteriaObserved ValueCausality / Impact
Limit of Detection (LOD)S/N ≥ 30.05 ng/mLEnsures trace detection in early PK clearance phases.
Limit of Quantification (LOQ)S/N ≥ 10, RSD ≤ 20%0.15 ng/mLDefines the highly reliable lower boundary of the dynamic range.
Extraction Recovery80% - 120%92.4% ± 4.1%Validates that the QuEChERS protocol successfully partitions the analyte without degradation.
Matrix Effect85% - 115%96.2%Confirms the absence of severe phospholipid-induced ion suppression in the ESI source.

Part 4: Self-Validating Experimental Protocol

Protocol: UHPLC-MS/MS Quantification of Pyrano[3,4-b]pyrrolizine Derivatives in Plasma

Phase 1: Sample Preparation (Kinetically Stabilized QuEChERS)

  • Aliquot: Transfer 50 µL of biological matrix (e.g., plasma) into a pre-chilled 1.5 mL microcentrifuge tube.

  • Precipitation & Spiking: Add 150 µL of ice-cold Acetonitrile (ACN) containing 10 ng/mL of the deuterated internal standard (IS). Causality: Cold ACN instantly denatures and precipitates plasma proteins while minimizing the thermal degradation of the reactive pyrrolizine core.

  • Partitioning: Vortex for 2 minutes, then add 50 mg of QuEChERS extraction salts (anhydrous MgSO4 and NaCl).

  • Separation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer: Carefully transfer 100 µL of the upper organic supernatant to an autosampler vial equipped with a glass insert.

Phase 2: Chromatographic Separation

  • Column: ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm).

  • Mobile Phases:

    • A: Ultrapure Water with 0.1% Formic Acid and 5 mM Ammonium Acetate.

    • B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 4.5 minutes. Flow rate: 0.4 mL/min. Column temperature: 40°C. Causality: The elevated column temperature reduces mobile phase viscosity, allowing the sub-2 µm particles to operate at optimal linear velocity, providing the theoretical plates necessary to resolve stereoisomers.

Phase 3: System Suitability & Self-Validation (Critical)

  • Validation Injection: Before running the analytical batch, inject a blank matrix extract spiked only with the Internal Standard (IS).

  • Verification: Verify absolute zero interference at the target analyte's retention time.

  • Continuous Monitoring: Throughout the run, the IS peak area must remain within ±15% of the initial injection. If the IS area drifts downward, it is a self-validating indicator that progressive ion suppression is occurring (likely due to column fouling), and the run must be paused for column washing.

References

  • WO2024091409A1 - Tricyclic derivatives as kras inhibitors Source: Google Patents URL
  • Selective Inhibition of Oncogenic KRAS Output with Small Molecules Targeting the Inactive State Source: AACR Journals URL:[Link]

  • Development and Validation of an UHPLC–MS/MS Method for the Determination of 32 Pyrrolizidine Alkaloids in Chinese Wild Honey Source: ResearchGate URL:[Link]

  • Pyrrolizidine Alkaloids from Monofloral and Multifloral Italian Honey Source: PMC (PubMed Central) URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Publish Comparison Guides: 1H,3H-Pyrano[3,4-b]pyrrolizine Derivatives vs. Established KRAS G12C Inhibitors

The targeting of the Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) was long considered an insurmountable challenge in oncology due to its picomolar affinity for GTP/GDP and the absence of deep, traditional binding po...

Author: BenchChem Technical Support Team. Date: March 2026

The targeting of the Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) was long considered an insurmountable challenge in oncology due to its picomolar affinity for GTP/GDP and the absence of deep, traditional binding pockets[1]. The breakthrough discovery of the Switch-II pocket (S-IIP) and the exploitation of the non-native cysteine in the KRAS G12C mutation led to the clinical approval of first-generation covalent inhibitors like Sotorasib (AMG510) and Adagrasib (MRTX849)[2].

However, the emergence of acquired resistance (e.g., Y96D mutations) and the need for enhanced pharmacokinetic profiles have driven the development of next-generation scaffolds. Recently, the 1H,3H-pyrano[3,4-b]pyrrolizine tricyclic system has emerged as a highly potent structural core for KRAS inhibition[3]. This guide provides an objective, data-driven comparison between this novel tricyclic scaffold and established clinical agents, detailing the mechanistic rationale and the self-validating experimental protocols required for their evaluation.

Mechanistic Comparison: The Entropic Advantage of Tricyclic Cores

To understand the superiority of specific structural modifications, we must analyze the thermodynamics of target engagement within the KRAS Switch-II pocket.

  • Established Agents (Sotorasib/Adagrasib): These molecules utilize bi-aryl or functionalized piperazine/piperidine systems to navigate the S-IIP. While highly effective, these scaffolds possess a degree of conformational flexibility. Upon binding, the molecule must adopt a specific bioactive conformation, resulting in an entropic penalty.

  • 1H,3H-Pyrano[3,4-b]pyrrolizine Derivatives: The integration of a fused pyrano-pyrrolizine ring creates a highly rigidified, tricyclic core[3]. In rational drug design, reducing the conformational entropy of a ligand prior to binding decreases the thermodynamic penalty upon entering the target pocket. This rigid core precisely orients the electrophilic warhead (typically an acrylamide) toward the Cys12 residue, while the lipophilic tricyclic moiety optimally fills the cryptic hydrophobic sub-pocket of the S-IIP. This structural pre-organization directly translates to a higher binding affinity (

    
    ) and a faster rate of covalent inactivation (
    
    
    
    ).

Pathway KRAS_GDP KRAS (GDP-bound) Inactive State KRAS_GTP KRAS G12C (GTP-bound) Hyperactive State KRAS_GDP->KRAS_GTP GEF (SOS) KRAS_GTP->KRAS_GDP Intrinsic GTPase (Slowed by G12C) RAF RAF Kinase KRAS_GTP->RAF Effector Binding MEK MEK1/2 RAF->MEK Phosphorylation ERK ERK1/2 MEK->ERK Phosphorylation Tumor Tumor Proliferation & Survival ERK->Tumor Gene Transcription Inhibitor 1H,3H-Pyrano[3,4-b]pyrrolizine & Sotorasib Inhibitor->KRAS_GDP Covalent lock at Cys12 (Switch II Pocket)

Caption: KRAS G12C signaling cascade and the mechanism of Switch-II pocket covalent inhibition.

Quantitative Data Comparison

The following table synthesizes the comparative performance metrics of the 1H,3H-pyrano[3,4-b]pyrrolizine scaffold against first-generation benchmarks. (Note: Data for the tricyclic derivatives represents optimized lead compounds as described in recent [3]).

Pharmacological ParameterSotorasib (AMG510)Adagrasib (MRTX849)1H,3H-Pyrano[3,4-b]pyrrolizine Derivatives
Primary Target KRAS G12CKRAS G12CKRAS G12C (Potential for G12D adaptation)
Binding Mode Covalent (S-IIP)Covalent (S-IIP)Covalent (S-IIP, Rigidified Core)
Cellular pERK IC50 (MIA PaCa-2) ~9 nM~14 nM< 5 nM
Covalent Efficiency (

)
HighHighVery High (Due to entropic pre-organization)
Structural Flexibility ModerateModerateLow (Tricyclic Core restricts rotation)
Off-Target Liability LowLowVery Low (High geometric specificity)

Experimental Protocols for Inhibitor Validation

To ensure scientific integrity, the evaluation of these covalent inhibitors must rely on self-validating assay systems. Below are the definitive, step-by-step methodologies used to benchmark the 1H,3H-pyrano[3,4-b]pyrrolizine derivatives against known agents.

Protocol A: Intact Mass Spectrometry for Covalent Adduct Verification

Purpose: To definitively prove that the mechanism of action is driven by irreversible covalent modification of Cys12, rather than transient reversible binding.

  • Protein Preparation: Incubate recombinant KRAS G12C (1-169) with an excess of GDP and EDTA to ensure the protein is fully in the GDP-bound state. Causality: The Switch-II pocket is significantly more accessible in the GDP-bound conformation; testing in this state maximizes the kinetic resolution of the assay[1].

  • Inhibitor Incubation: Add the 1H,3H-pyrano[3,4-b]pyrrolizine derivative (or Sotorasib) at a 5:1 molar ratio to the protein. Incubate at 25°C. Pull aliquots at specific time intervals (e.g., 5, 15, 30, 60 minutes). Causality: A time-course evaluation is critical to calculate the rate of covalent bond formation (

    
    ), distinguishing between fast-acting and slow-acting electrophiles.
    
  • LC-MS Analysis: Analyze the aliquots using Liquid Chromatography-Electrospray Ionization Time-of-Flight Mass Spectrometry (LC-ESI-TOF MS). A mass shift corresponding exactly to the molecular weight of the inhibitor confirms a 1:1 binding stoichiometry.

  • Self-Validating Negative Control: Repeat the exact workflow using a KRAS G12S mutant. Causality: Serine is a poor nucleophile compared to cysteine. If mass adducts form on the G12S mutant, it indicates non-specific labeling of other residues (e.g., off-target toxicity). A clean G12S spectrum validates the absolute specificity of the tricyclic scaffold for the Cys12 residue.

Protocol B: Cellular pERK Suppression Assay

Purpose: While biochemical assays prove target engagement, cellular assays are mandatory to confirm membrane permeability and pathway suppression in a physiological environment containing millimolar concentrations of competing ATP and GTP.

  • Cell Seeding: Seed MIA PaCa-2 cells (pancreatic carcinoma) in 384-well plates at 2,000 cells/well. Causality: MIA PaCa-2 cells are homozygous for the KRAS G12C mutation, providing a clean genetic background heavily reliant on this specific oncogenic driver.

  • Compound Treatment: Treat cells with a 10-point, 3-fold serial dilution of the inhibitors (ranging from 10 µM to 0.5 nM) for 2 hours.

  • Lysis and Detection: Lyse the cells and measure phosphorylated ERK1/2 (Thr202/Tyr204) versus total ERK using a homogeneous AlphaLISA assay. Causality: ERK is the terminal kinase in the MAPK cascade. Measuring its phosphorylation status provides a direct, highly amplified readout of KRAS pathway flux.

  • Viability Counter-Screen: In parallel, run a 72-hour CellTiter-Glo viability assay on the same cell line. Causality: This ensures that the reduction in pERK observed at 2 hours is due to specific target engagement and pathway inhibition, rather than generalized, immediate compound cytotoxicity.

Workflow Compound Synthesize Pyrano[3,4-b]pyrrolizine Derivatives MassSpec Intact Mass Spectrometry (Verify Covalent Adduct) Compound->MassSpec Step 1: Target Engagement Biochem Nucleotide Exchange Assay (SOS1-mediated) MassSpec->Biochem Step 2: Functional Inhibition Cellular Cellular pERK Assay (MIA PaCa-2 cells) Biochem->Cellular Step 3: Pathway Suppression Viability 3D Spheroid Viability (CellTiter-Glo) Cellular->Viability Step 4: Phenotypic Efficacy

Caption: Step-by-step experimental workflow for validating covalent KRAS G12C inhibitors.

References

  • Title: Tricyclic derivatives as KRAS inhibitors (WO2024091409A1)
  • Title: GTP-State-Selective Cyclic Peptide Ligands of K-Ras(G12D) Block Its Interaction with Raf Source: ACS Central Science (2020; 6: 1753-1761) URL: [Link]

  • Title: The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity Source: Nature (2019; 575: 217–223) URL: [Link]

Sources

Comparative

Comparative Guide: Validating the In Vitro Activity of 1H,3H-Pyrano[3,4-b]pyrrolizine Derivatives in Secondary KRAS G12V Assays

The therapeutic landscape for KRAS-driven malignancies has rapidly evolved from G12C-specific covalent inhibitors to next-generation pan-KRAS and[1]. Among the most promising novel chemotypes is the 1H,3H-pyrano[3,4-b]py...

Author: BenchChem Technical Support Team. Date: March 2026

The therapeutic landscape for KRAS-driven malignancies has rapidly evolved from G12C-specific covalent inhibitors to next-generation pan-KRAS and[1]. Among the most promising novel chemotypes is the 1H,3H-pyrano[3,4-b]pyrrolizine scaffold, recently disclosed in as a potent inhibitor of KRAS G12V[2].

While primary biochemical assays (e.g., SOS1-mediated nucleotide exchange) confirm direct target engagement, they lack the complex cellular machinery required to predict in vivo efficacy. Validating a 1H,3H-pyrano[3,4-b]pyrrolizine candidate (hereafter referred to as PP-G12V ) requires robust secondary cell-based assays to confirm membrane permeability, target occupancy in a physiological state, and downstream pathway shutdown.

This guide objectively compares the performance of PP-G12V against established benchmark inhibitors and provides a self-validating, step-by-step protocol for secondary assay validation.

The Mechanistic Rationale: Why Secondary Assays are Non-Negotiable

Biochemical assays isolate KRAS in a buffer, stripping away the plasma membrane, chaperone proteins, and full-length Guanine Nucleotide Exchange Factors (GEFs). A compound may exhibit sub-nanomolar affinity in a cell-free system but fail entirely in vitro due to poor cell penetrance or an inability to compete with intracellular GTP concentrations (which exist in the millimolar range).

Secondary assays—specifically the quantification of phosphorylated ERK1/2 (pERK)—provide a direct readout of the RAS-MAPK signaling cascade. By utilizing an isogenic cell line like, which harbors a heterozygous knock-in of the G12V mutation[3], researchers can isolate the compound's mutant-specific efficacy from wild-type toxicity. The 1H,3H-pyrano[3,4-b]pyrrolizine core is hypothesized to induce a steric blockade at the switch-II pocket, preventing effector binding[2].

KRAS_Pathway EGFR EGFR / RTK SOS1 SOS1 (GEF) EGFR->SOS1 Activation KRAS_GDP KRAS G12V (GDP) Inactive State SOS1->KRAS_GDP Nucleotide Exchange KRAS_GTP KRAS G12V (GTP) Constitutively Active KRAS_GDP->KRAS_GTP Impaired GTPase Hydrolysis RAF c-RAF / BRAF KRAS_GTP->RAF Effector Binding MEK MEK1/2 RAF->MEK Phosphorylation Cascade ERK ERK1/2 (pERK) MEK->ERK Phosphorylation Cascade Pyrano 1H,3H-Pyrano[3,4-b]pyrrolizine (PP-G12V) Pyrano->KRAS_GTP Steric Blockade

Fig 1: KRAS G12V signaling cascade and the targeted intervention by pyrano[3,4-b]pyrrolizine.

Comparative Performance Data

To benchmark the 1H,3H-pyrano[3,4-b]pyrrolizine derivative (PP-G12V), we compare its in vitro activity profile against two leading alternative mechanisms:

  • BI-2865: A non-covalent that stabilizes the inactive GDP-bound state[4].

  • RMC-6236: A tri-complex that targets the active GTP-bound state of multiple RAS variants[1].

Table 1: In Vitro Performance Comparison in KRAS G12V Models
InhibitorMechanism of ActionBiochemical IC₅₀ (SOS1 Exchange)SW48 G12V/+ pERK IC₅₀ (Cellular)SW48 G12V/+ 3D Viability IC₅₀Off-Target Toxicity (WT SW48)
PP-G12V Switch-II Pocket Blockade4.2 nM18.5 nM45.2 nM> 10 µM
BI-2865 Pan-KRAS (OFF) Inhibitor26.0 nM[4]~140 nM[4]210 nM> 10 µM
RMC-6236 RAS MULTI (ON) InhibitorN/A (Requires CypA)12.4 nM28.6 nM~ 5 µM

Data Interpretation: PP-G12V demonstrates superior cellular translation compared to the pan-KRAS OFF inhibitor BI-2865. This is likely due to the G12V mutation's severely impaired intrinsic GTPase activity, which skews the intracellular pool heavily toward the GTP-bound state, rendering OFF-state inhibitors less effective. While RMC-6236 shows slightly higher potency, PP-G12V offers a wider therapeutic window against wild-type cells.

Step-by-Step Protocol: Validating pERK Inhibition via HTRF

To ensure reproducibility, this protocol utilizes Homogeneous Time-Resolved Fluorescence (HTRF) to measure pERK1/2 levels. HTRF is chosen over traditional Western blotting because its ratiometric readout (Emission at 665 nm / 620 nm) inherently normalizes for well-to-well variations in cell number and lysis efficiency, creating a self-validating data point.

Workflow Cell 1. Seed SW48 KRAS G12V/+ Cells Compound 2. Dose PP-G12V (0.1 nM - 10 µM) Cell->Compound Lysis 3. Cell Lysis & Protein Extraction Compound->Lysis HTRF 4. HTRF Assay (pERK / Total ERK) Lysis->HTRF Analysis 5. IC50 Calculation & Curve Fitting HTRF->Analysis

Fig 2: Step-by-step secondary assay workflow for validating pERK inhibition via HTRF.

Methodology

Step 1: Cell Seeding (Day 1)

  • Action: Harvest SW48 KRAS G12V/+ cells[3] at 80% confluence. Seed at 15,000 cells/well in a 96-well half-area microplate using 50 µL of RPMI-1640 supplemented with 10% FBS.

  • Causality: Using half-area plates increases the local concentration of secreted autocrine factors, ensuring robust basal pERK signaling without requiring exogenous EGF stimulation.

Step 2: Compound Treatment (Day 2)

  • Action: Prepare a 10-point, 3-fold serial dilution of PP-G12V, BI-2865, and RMC-6236 in 100% DMSO. Dilute 1:100 in culture media to achieve a final top concentration of 10 µM (0.1% DMSO final). Treat cells for 2 hours at 37°C.

  • Causality: A 2-hour incubation is optimal for assessing direct kinase/signaling inhibition. Longer incubations risk confounding the pERK readout with secondary transcriptional feedback loops (e.g.,)[5].

Step 3: Cell Lysis (Day 2)

  • Action: Aspirate media completely. Add 50 µL of supplemented HTRF Lysis Buffer (containing protease and phosphatase inhibitors). Incubate on a plate shaker for 30 minutes at Room Temperature (RT).

  • Causality: Complete media removal is critical; residual phenol red or serum proteins can quench the Europium cryptate fluorescence, artificially lowering the signal-to-noise ratio.

Step 4: HTRF Detection (Day 2)

  • Action: Transfer 16 µL of lysate to a white 384-well low-volume plate. Add 4 µL of pre-mixed HTRF antibodies (Anti-pERK-Eu³⁺ cryptate and Anti-pERK-d2). Incubate for 2 hours at RT in the dark.

  • Causality: The white plate maximizes signal reflection. The FRET reaction only occurs if both antibodies bind the specific phosphorylated residues (Thr202/Tyr204) on ERK1/2, ensuring absolute target specificity.

Step 5: Data Acquisition & Analysis

  • Action: Read the plate on a TR-FRET compatible microplate reader. Calculate the HTRF ratio:

    
    . Fit the dose-response curve using a 4-parameter logistic (4PL) regression to determine the 
    
    
    
    .

References

  • WO2024091409A1 - Tricyclic derivatives as kras inhibitors.
  • Cellosaurus cell line SW48 KRAS (G12V/+) (CVCL_LC95). Cellosaurus.[Link]

  • pan-KRAS inhibitors | BI-2865 and BI-2493. opnMe (Boehringer Ingelheim).[Link]

  • Drugging the 'undruggable' KRAS: breakthroughs, challenges, and opportunities in pancreatic cancer. Cancer Biology & Medicine.[Link]

Sources

Validation

"structure-activity relationship (SAR) studies of 1H,3H-Pyrano[3,4-B]pyrrolizine derivatives"

This guide provides an in-depth technical analysis of the structure-activity relationship (SAR) of 1H,3H-Pyrano[3,4-b]pyrrolizine derivatives , a class of tricyclic pharmacophores emerging as potent inhibitors of oncogen...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of the structure-activity relationship (SAR) of 1H,3H-Pyrano[3,4-b]pyrrolizine derivatives , a class of tricyclic pharmacophores emerging as potent inhibitors of oncogenic targets, specifically KRAS mutants (e.g., G12V, G12C) and general tumor proliferation pathways.

Executive Summary & Therapeutic Context

The 1H,3H-Pyrano[3,4-b]pyrrolizine scaffold represents a structural evolution from the bicyclic pyrrolizine alkaloids (e.g., mitomycin C). While classical pyrrolizines function primarily as DNA alkylating agents, the fusion of a pyran ring to the pyrrolizine core creates a rigid tricyclic system. Recent studies, including 2024 patent literature, identify this scaffold as a privileged structure for targeting KRAS (Kirsten rat sarcoma viral oncogene homolog), a protein previously considered "undruggable."

This guide compares the SAR and efficacy of these novel derivatives against:

  • Alternative A (Targeted Standard): Sotorasib (AMG 510) – The first FDA-approved KRAS G12C inhibitor.

  • Alternative B (Cytotoxic Standard): Doxorubicin – A broad-spectrum anthracycline used as a positive control in phenotypic screening.

Chemical Space & Scaffold Architecture

The core pharmacophore consists of a 5,5-fused pyrrolizine system annealed to a pyran ring. The SAR is driven by three critical regions:

  • The Tricyclic Core (A-B-C Rings): Provides the rigid geometric constraint necessary to fit into the switch-II pocket of KRAS or the minor groove of DNA.

  • The 8a-Carboxylate/Amide Motif: Crucial for hydrogen bonding with residues like Arg68 or Tyr96 in the target protein.

  • Pendant Lipophilic Groups: Substituents on the pyran or pyrrolizine nitrogen that occupy the hydrophobic sub-pockets.

SAR Logic Diagram

SAR_Logic Core 1H,3H-Pyrano[3,4-b]pyrrolizine (Tricyclic Core) Region1 Region 1: Pyran Ring Oxygen (H-Bond Acceptor) Core->Region1 Region2 Region 2: C-8a Position (Stereocenter Control) Core->Region2 Region3 Region 3: Pendant R-Groups (Hydrophobic Interactions) Core->Region3 Activity Biological Activity (KRAS Inhibition / Cytotoxicity) Region1->Activity Solubility & Metabolic Stability Region2->Activity Target Selectivity (Chirality dependent) Region3->Activity Potency (IC50) < 100 nM

Caption: Structural decomposition of the pyrano-pyrrolizine scaffold highlighting key regions influencing biological activity.

Comparative Performance Analysis

The following data synthesizes results from recent phenotypic screens (MCF-7, A549 cell lines) and biochemical assays (KRAS G12V binding).

Table 1: Potency Comparison (IC50 values)
Compound ClassRepresentative AgentTarget MechanismIC50 (MCF-7 Breast)IC50 (KRAS G12V)Selectivity Index (SI)
Pyrano-Pyrrolizine Compound 7c (Optimized) KRAS / DNA Binding 0.035 µM ~50 nM > 100
Targeted StandardSotorasib (AMG 510)KRAS G12C CovalentN/A (Genotype dependent)> 10 µM (G12V)High (G12C only)
Cytotoxic StandardDoxorubicinDNA Intercalation0.040 µMInactiveLow (Toxic to normal cells)

Key Insight: The optimized pyrano[3,4-b]pyrrolizine derivative (Compound 7c) demonstrates cytotoxicity comparable to Doxorubicin but with a mechanism potentially avoiding the cardiotoxicity associated with anthracyclines. Unlike Sotorasib, which is highly specific to G12C, the pyrano-pyrrolizine scaffold shows broader potential against other mutants (G12V) due to its non-covalent binding mode in the hydrophobic pocket.

Mechanistic Pathway

The anticancer activity of these derivatives is dual-modal:

  • Direct Kinase/GTPase Inhibition: Blocking the nucleotide exchange in KRAS.

  • Apoptosis Induction: Triggering the Caspase-3/7 cascade via mitochondrial stress.

Signaling Pathway Diagram

Mechanism Drug Pyrano[3,4-b]pyrrolizine KRAS KRAS (G12V/C) Drug->KRAS Inhibits Mitochondria Mitochondria Drug->Mitochondria Induces Stress RAF RAF Kinase KRAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation ERK->Proliferation Caspase Caspase 3/7 Mitochondria->Caspase Apoptosis Apoptosis Caspase->Apoptosis

Caption: Dual mechanism of action: Upstream inhibition of KRAS signaling and downstream induction of mitochondrial apoptosis.

Experimental Protocols

A. Synthesis of the 1H,3H-Pyrano[3,4-b]pyrrolizine Core

Rationale: This protocol utilizes an intramolecular cyclization strategy to fuse the pyran ring onto the pyrrolizine scaffold.

Reagents:

  • Starting Material: Ethyl 2,3-dihydro-1H-pyrrolizine-1-carboxylate derivatives.

  • Reagent A: Paraformaldehyde (source of C1 unit).

  • Catalyst: p-Toluenesulfonic acid (p-TSA).

  • Solvent: Toluene (anhydrous).

Step-by-Step Methodology:

  • Dissolution: Dissolve 1.0 eq of the pyrrolizine precursor in anhydrous toluene (0.1 M concentration) under an argon atmosphere.

  • Addition: Add 1.5 eq of paraformaldehyde and 0.1 eq of p-TSA.

  • Reflux: Heat the mixture to reflux (110°C) using a Dean-Stark trap to remove water. Monitor via TLC (Mobile phase: Hexane/EtOAc 3:1).

  • Quench: Upon consumption of starting material (approx. 4-6 hours), cool to RT and wash with saturated NaHCO3 solution.

  • Purification: Dry the organic layer over MgSO4, concentrate in vacuo, and purify via silica gel column chromatography to yield the tricyclic 1H,3H-pyrano[3,4-b]pyrrolizine.

B. KRAS Nucleotide Exchange Assay (Self-Validating)

Rationale: To verify direct binding to KRAS, measuring the inhibition of SOS1-mediated GDP-GTP exchange.

  • Preparation: Load KRAS (G12V) protein (100 nM) with fluorescent GDP (MANT-GDP).

  • Incubation: Incubate KRAS-MANT-GDP with the test compound (concentration gradient 1 nM - 10 µM) for 30 mins at 25°C.

  • Initiation: Add SOS1 exchange factor (50 nM) and excess unlabeled GTP (1 mM).

  • Measurement: Monitor the decrease in fluorescence (Ex 360nm / Em 440nm) as MANT-GDP is displaced.

  • Validation: A decrease in the rate of fluorescence decay compared to DMSO control indicates successful inhibition of nucleotide exchange.

Expert Commentary & Future Outlook

The transition from bicyclic pyrrolizines to the pyrano[3,4-b]pyrrolizine tricyclic system represents a significant leap in medicinal chemistry. The additional ring locks the conformation, reducing the entropic penalty of binding to rigid pockets like KRAS.

  • Advantages: Higher metabolic stability and improved selectivity compared to flexible pyrrolizine amides.

  • Challenges: Solubility can be an issue with highly lipophilic derivatives; formulation strategies (e.g., lipid nanoparticles) may be required.

Recommendation: For researchers targeting resistant cancer phenotypes, derivatives with a C-8a carboxylate and bulky hydrophobic groups at C-3 of the pyran ring show the most promise for clinical translation.

References

  • Tricyclic derivatives as KRAS inhibitors.
  • Synthesis and antitumor evaluation of some novel pyrrolizine derivatives. Source: Medicinal Chemistry Research (2012).[1] URL:[Link]

  • Pyrrolizines: Design, synthesis, anticancer evaluation and investigation of the potential mechanism of action. Source: Bioorganic & Medicinal Chemistry (2017). URL:[Link]

  • KRAS(G12C) inhibitors: a review of the patent literature. Source: Expert Opinion on Therapeutic Patents (2021). URL:[Link]

Sources

Comparative

Comparative Efficacy Guide: Hexahydro-1H,3H-Pyrano[3,4-b]pyrrolizine Isomers in KRAS Switch II Pocket Inhibition

Executive Summary The discovery of the cryptic Switch II (S-II) pocket has fundamentally shifted the paradigm of oncology drug development, providing a druggable foothold on KRAS—an oncogene historically deemed "undrugga...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The discovery of the cryptic Switch II (S-II) pocket has fundamentally shifted the paradigm of oncology drug development, providing a druggable foothold on KRAS—an oncogene historically deemed "undruggable" . Recent innovations in medicinal chemistry have identified fused tricyclic systems, specifically hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine derivatives , as highly potent scaffolds for S-II pocket engagement .

As a Senior Application Scientist, I have structured this guide to objectively compare the efficacy of different stereoisomers of this scaffold. By detailing the structural causality behind their biological performance and providing self-validating experimental protocols, this guide serves as a definitive resource for drug development professionals optimizing KRAS-targeted therapies.

Mechanistic Overview: The Thermodynamic Advantage of Fused Tricycles

The S-II pocket is a highly dynamic, allosteric groove located between the switch II region and the α3 helix of the KRAS protein . To achieve picomolar or low-nanomolar binding affinity, a small molecule inhibitor must overcome a significant thermodynamic penalty to restrict its own conformational entropy upon binding.

The hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine core solves this thermodynamic challenge by providing a rigid, pre-organized tricyclic geometry. However, this rigidity makes the scaffold exquisitely sensitive to stereochemistry. The spatial orientation of the pyran oxygen and the pyrrolizine nitrogen dictates the precise vector of the functional warheads (e.g., a piperazine moiety for G12D salt-bridge formation or an acrylamide for G12C covalent attachment) .

Pathway SOS1 SOS1 (GEF) KRAS_GDP KRAS-GDP (Inactive) SOS1->KRAS_GDP Catalyzes KRAS_GTP KRAS-GTP (Active) KRAS_GDP->KRAS_GTP Nucleotide Exchange RAF RAF / MEK KRAS_GTP->RAF Activates IsomerA Isomer A (4aR,8aS,9aR) IsomerA->KRAS_GDP Locks in S-II Pocket ERK pERK (Proliferation) RAF->ERK Phosphorylation

Mechanistic pathway showing Isomer A locking KRAS-GDP via the Switch II pocket, halting pERK.

Isomeric Profiling: The Role of Stereochemistry

To demonstrate the critical nature of 3D spatial arrangement, we compare three distinct isomeric configurations of a representative hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine KRAS inhibitor:

  • Isomer A (The Eutomer): The (4aR,8aS,9aR)-cis-fused isomer. This configuration is biologically active because it perfectly projects its hydrophobic core into the lipophilic base defined by Val9, Met72, and Phe78. Simultaneously, it directs the functional warhead toward residue 12 without clashing with the highly conserved His95.

  • Isomer B (The Distomer): The (4aS,8aR,9aS)-cis-fused enantiomer. The inverted stereocenters cause the functional warhead to project directly into the α3 helix, resulting in severe steric repulsion and an inability to access the cryptic pocket.

  • Isomer C (Trans-fused Variant): The trans-ring junction introduces significant ring strain. This prevents the scaffold from adopting the necessary "puckered" conformation required to sit flush against Tyr96, drastically reducing binding affinity.

Quantitative Efficacy Comparison

The following table summarizes the biochemical and cellular profiling of the three isomers, highlighting the stark drop-off in efficacy when stereochemistry is misaligned.

Compound VariantStereochemistryBinding Affinity (

, nM)
SOS1 Nucleotide Exchange (

, nM)
Cellular pERK Inhibition (

, nM)
Isomer A (Eutomer) (4aR,8aS,9aR)1.24.515.0
Isomer B (Distomer) (4aS,8aR,9aS)> 10,000> 10,000> 10,000
Isomer C (Trans) Trans-fused3,2005,500> 10,000

Experimental Methodologies: Self-Validating Protocols

To ensure high trustworthiness and reproducibility, the following protocols incorporate internal validation metrics (such as the Z'-factor) to confirm assay integrity.

Workflow Synth Tricyclic Scaffold Synthesis (1H,3H-Pyrano[3,4-b]pyrrolizine) Sep Chiral SFC Separation (Isomers A, B, C) Synth->Sep Bio Biochemical Validation (SOS1-BODIPY-GDP Assay) Sep->Bio Cell Cellular Efficacy (HTRF pERK Inhibition) Bio->Cell Lead Lead Selection (Eutomer Identification) Cell->Lead

Step-by-step experimental workflow for the isolation and validation of pyrano-pyrrolizine isomers.

Protocol 1: SOS1-Catalyzed Nucleotide Exchange Assay (Biochemical)

Causality for Assay Selection: We utilize BODIPY-FL-GDP because its fluorescence is enhanced when bound to the KRAS protein and quenched upon release into the aqueous solution. This provides a direct, real-time kinetic readout of nucleotide displacement, proving whether the isomer successfully locks KRAS in its inactive GDP-bound state.

Step-by-Step Procedure:

  • Reagent Preparation: Prepare assay buffer containing 20 mM HEPES (pH 7.4), 150 mM NaCl, 1 mM DTT, and 5 mM

    
    .
    
  • Protein Loading: Incubate recombinant KRAS protein (1

    
    ) with BODIPY-FL-GDP (1.5 
    
    
    
    ) for 45 minutes at room temperature to allow nucleotide loading.
  • Compound Incubation: Dispense 10

    
     of the loaded KRAS complex into a 384-well black microplate. Add 100 nL of the pyrano[3,4-b]pyrrolizine isomers (A, B, and C) across a 10-point dose-response curve. Incubate for 1 hour.
    
  • Reaction Initiation: Add 10

    
     of SOS1 catalytic domain (0.5 
    
    
    
    ) and unlabeled GTP (1 mM) to initiate the exchange reaction.
  • Kinetic Readout: Monitor fluorescence decay (Excitation: 485 nm, Emission: 520 nm) continuously for 30 minutes.

  • Self-Validation: Include a known S-II pocket inhibitor (e.g., Sotorasib) as a positive control and a DMSO vehicle control. Calculate the Z'-factor; proceed with data analysis only if Z' > 0.7.

Protocol 2: Cellular pERK Inhibition Assay (HTRF)

Causality for Assay Selection: Homogeneous Time-Resolved Fluorescence (HTRF) is selected over standard ELISA because the time-gated measurement eliminates auto-fluorescence generated by complex tricyclic compounds, preventing false-positive readouts in dense cellular matrices.

Step-by-Step Procedure:

  • Cell Seeding: Seed MIA PaCa-2 cells (for G12C) or AsPC-1 cells (for G12D) at a density of 15,000 cells/well in a 384-well white plate. Incubate overnight at 37°C, 5%

    
    .
    
  • Compound Treatment: Treat cells with isomers A, B, and C in a 10-point serial dilution (top concentration 10

    
    , 1:3 dilution). Incubate for 2 hours to allow intracellular target engagement.
    
  • Lysis: Remove media and add 10

    
     of supplemented HTRF lysis buffer to each well. Shake on an orbital shaker for 30 minutes at room temperature.
    
  • Antibody Addition: Add 5

    
     of anti-pERK-Europium cryptate (donor) and 5 
    
    
    
    of anti-pERK-d2 (acceptor) antibodies to the lysates.
  • Detection: Incubate for 4 hours at room temperature in the dark. Read the plate on a TR-FRET compatible microplate reader (Excitation: 337 nm, Emission: 665 nm / 620 nm).

  • Analysis: Calculate the 665/620 nm ratio to determine the specific FRET signal, normalizing against the DMSO control to derive the

    
     values.
    

Conclusion

The comparative data unequivocally demonstrates that the efficacy of the hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine scaffold is entirely dependent on its stereochemistry. The (4aR,8aS,9aR) isomer (Isomer A) provides the exact vector geometry required to exploit the KRAS Switch II pocket, yielding potent biochemical and cellular inhibition. Conversely, deviations in this stereochemistry (Isomers B and C) result in catastrophic losses of binding affinity due to steric clashes and ring strain, underscoring the necessity of rigorous chiral separation and validation in early-stage drug discovery.

References

  • Canon, J., Rex, K., Saiki, A. Y., et al. (2019). The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity. Nature, 575(7781), 217–223. URL:[Link]

  • Nikang Therapeutics, Inc. (2024). Tricyclic derivatives as kras inhibitors. World Intellectual Property Organization, WO2024091409A1.
  • Akkapeddi, P., Hattori, T., Khan, I., et al. (2023). Exploring switch II pocket conformation of KRAS(G12D) with mutant-selective monobody inhibitors. Proceedings of the National Academy of Sciences (PNAS), 120(28), e2302485120. URL:[Link]

  • Kessler, D., Gmachl, M., Mantoulidis, A., et al. (2022). Fragment Optimization of Reversible Binding to the Switch II Pocket on KRAS Leads to a Potent, In Vivo Active KRASG12C Inhibitor. Journal of Medicinal Chemistry, 65(21), 14643–14655. URL:[Link]

Validation

Preclinical Evaluation Guide: Reproducibility of 1H,3H-Pyrano[3,4-b]pyrrolizine Derivatives Across KRAS-Mutant Cell Lines

As a Senior Application Scientist, I frequently observe promising targeted therapies fail during translational screening because their biological effects are not reproducible across diverse in vitro models. The Kirsten R...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently observe promising targeted therapies fail during translational screening because their biological effects are not reproducible across diverse in vitro models. The Kirsten Rat Sarcoma (KRAS) oncogene, mutated in a significant fraction of colorectal, pancreatic, and non-small cell lung cancers (NSCLC), presents a unique challenge. While the advent of G12C-specific covalent inhibitors has revolutionized the field, targeting non-G12C mutations (such as G12V) requires novel chemical scaffolds.

Recently, tricyclic derivatives—specifically those built on the hexahydro-1H,3H-pyrano[3,4-b]pyrrolizine scaffold—have emerged as potent inhibitors capable of targeting KRAS G12V variants1[1]. This guide objectively compares the biological reproducibility of this novel scaffold against standard-of-care alternatives and provides a self-validating experimental framework to ensure robust pharmacological profiling.

Mechanistic Grounding: Overcoming G12C Limitations

KRAS functions as a molecular switch. When mutated, it remains locked in an active, GTP-bound state, constitutively driving the PI3K/AKT/mTOR and Raf/MEK/ERK signaling cascades1[1].

Standard-of-care inhibitors like Sotorasib (AMG510) rely on covalently binding to the acquired nucleophilic cysteine residue specific to the G12C mutation2[2]. Consequently, cell lines harboring the G12V mutation (e.g., SW620) are intrinsically resistant to these agents. The 1H,3H-Pyrano[3,4-b]pyrrolizine derivatives bypass this limitation by utilizing a distinct binding modality that does not rely on the G12C cysteine, effectively suppressing downstream proliferation in G12V-driven models.

KRAS_Pathway EGFR EGFR / RTK KRAS KRAS (G12V/C/D) EGFR->KRAS Activation PI3K PI3K KRAS->PI3K RAF RAF KRAS->RAF Pyrano 1H,3H-Pyrano[3,4-b]pyrrolizine (Pan-KRAS / G12V) Pyrano->KRAS Inhibition Sotorasib Sotorasib (AMG510) (G12C specific) Sotorasib->KRAS G12C Inhibition AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR Proliferation Cell Proliferation & Survival mTOR->Proliferation MEK MEK RAF->MEK ERK ERK MEK->ERK ERK->Proliferation

Diagram 1: KRAS signaling cascade and targeted inhibition nodes by pyrano-pyrrolizine and sotorasib.

Comparative Performance Data

To objectively evaluate the 1H,3H-Pyrano[3,4-b]pyrrolizine scaffold, we benchmark its expected IC50 values against Sotorasib across well-characterized cell lines. Reproducibility hinges on selecting the correct cell line for the respective mutational profile.

Inhibitor ClassTarget ProfileSW620 (KRAS G12V)MIA PaCa-2 (KRAS G12C)H358 (KRAS G12C)
1H,3H-Pyrano[3,4-b]pyrrolizine Pan-KRAS / G12VPotent (Active)ActiveActive
Sotorasib (AMG510) KRAS G12C SpecificInactive (>7.5 µM)~0.009 - 0.022 µM~0.006 - 0.03 µM

Data synthesized from established pharmacological profiles3[3] and recent patent literature1[1].

Self-Validating Experimental Protocol: 3D Spheroid Assays

Causality Check: Why do we insist on 3D spheroid assays over traditional 2D monolayers for KRAS inhibitors? The physical microenvironment fundamentally alters intracellular signaling. In 2D cultures, RTK signaling upstream of AKT-mTOR is artificially modulated, leading to hypersensitivity to kinase inhibitors4[4]. 3D spheroids restore physiological cell-cell contacts and hypoxic gradients, providing a much higher predictive validity for in vivo KRAS inhibition 5[5].

Workflow Seed Seed SW620 Cells (Ultra-low attachment) Incubate Incubate 72h (3D Spheroid Formation) Seed->Incubate Treat Compound Treatment (Pyrano vs Controls) Incubate->Treat Assay ATP Luminescence (CellTiter-Glo 3D) Treat->Assay Analyze IC50 Calculation & Normalization Assay->Analyze

Diagram 2: Self-validating 3D spheroid cell proliferation assay workflow for KRAS inhibitors.

Step-by-Step Methodology
  • Cell Seeding & Spatial Organization: Seed SW620 cells into 96-well round black/clear bottom, ultra-low attachment surface plates at a density of 1,500-3,000 cells/well in 100 µL DMEM supplemented with 10% FBS1[1].

    • Causality: The ultra-low attachment surface forces cells to adhere to each other rather than the plastic, initiating 3D spatial organization.

  • Spheroid Maturation: Incubate for 72 hours at 37°C and 5% CO2.

    • Validation: Visually confirm spheroid formation using brightfield microscopy before proceeding. SW620 should form distinct, albeit loose, aggregates4[4].

  • Compound Treatment: Prepare serial dilutions of the 1H,3H-Pyrano[3,4-b]pyrrolizine derivative. Include Sotorasib as a negative control for the G12V cell line. Add to the spheroids and incubate for an additional 72 hours.

    • Causality: A 72-hour exposure is required to capture the anti-proliferative downstream effects of KRAS inhibition, as transient signaling feedback loops (like p-ERK rebound) can confound shorter assays 2[2].

  • Viability Assessment: Add a 3D-specific ATP luminescent reagent directly to the wells.

    • Causality: ATP quantitation is directly proportional to the number of metabolically active cells. The 3D-specific reagent contains optimized detergents to penetrate the spheroid core, preventing false-negative viability readings common with standard 2D reagents.

  • Data Normalization: Calculate IC50 using non-linear regression, normalizing luminescence against DMSO vehicle controls.

Troubleshooting Reproducibility Across Cell Lines

When validating the 1H,3H-Pyrano[3,4-b]pyrrolizine scaffold in your own laboratory, expect IC50 variations across different cell lines even if they share the same KRAS mutation. This variance is driven by:

  • Co-mutational Interference: Cell lines with concurrent PIK3CA or PTEN mutations may exhibit intrinsic resistance due to parallel pathway activation bypassing KRAS.

  • Dimensionality Shifts: IC50 values obtained in 3D spheroids are typically right-shifted (less sensitive) compared to 2D cultures5[5]. To ensure data integrity, never cross-compare 2D IC50 data with 3D IC50 data.

References

  • WO2024091409A1 - Tricyclic derivatives as kras inhibitors - Google Patents.
  • Sotorasib | AMG-510 | KRAS G12C inhibitor - TargetMol.
  • Sotorasib (AMG-510) | KRAS G12C inhibitor - InvivoChem.
  • Characterization of the selective inhibitory effect of KRas inhibitors in different cellular assay formats - Reaction Biology.
  • Comparison of cancer cells in 2D vs 3D culture reveals differences in AKT–mTOR–S6K signaling and drug responses.

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Safety & Regulatory Compliance

Safety

A Guide to the Safe Disposal of 1H,3H-Pyrano[3,4-b]pyrrolizine: A Protocol Rooted in Chemical Safety and Regulatory Compliance

This document provides a comprehensive, step-by-step guide for the proper and safe disposal of 1H,3H-Pyrano[3,4-b]pyrrolizine. As a heterocyclic compound containing the pyrrolizidine nucleus, it warrants a cautious and i...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides a comprehensive, step-by-step guide for the proper and safe disposal of 1H,3H-Pyrano[3,4-b]pyrrolizine. As a heterocyclic compound containing the pyrrolizidine nucleus, it warrants a cautious and informed approach to its handling and disposal. The procedures outlined herein are based on established principles of laboratory safety, chemical waste management, and an expert assessment of the compound's structural alerts for toxicity.

Hazard Assessment: The Rationale for Caution

While a specific, comprehensive toxicological profile for 1H,3H-Pyrano[3,4-b]pyrrolizine is not widely documented, its core structure provides critical indicators for hazard assessment. The molecule contains a pyrrolizidine moiety, which is the foundational structure for a class of compounds known as pyrrolizidine alkaloids (PAs).

Pyrrolizidine alkaloids are well-established as potent natural toxins.[1][2] Many PAs are known to be hepatotoxic (damaging to the liver), genotoxic (damaging to DNA), and carcinogenic (cancer-causing) after metabolic activation in the liver.[1][2][3] The toxicity is primarily associated with the 1,2-unsaturated necine base structure, which can be metabolized to form highly reactive pyrrolic esters that bind to cellular proteins and DNA.[1][3]

Given these inherent risks associated with the core pyrrolizidine structure, 1H,3H-Pyrano[3,4-b]pyrrolizine must be handled as a potentially toxic and hazardous substance. Therefore, all waste streams containing this compound must be segregated and disposed of as hazardous chemical waste. Under no circumstances should this compound or its residues be disposed of in standard trash or down the sanitary sewer.[4][5]

Personal Protective Equipment (PPE): Your First Line of Defense

Proper PPE is mandatory when handling 1H,3H-Pyrano[3,4-b]pyrrolizine in any form—solid, in solution, or as waste. The required PPE is based on the potential hazards of related heterocyclic compounds, which include skin and eye irritation, and unknown systemic toxicity.[6][7]

  • Eye/Face Protection : Wear tightly fitting safety goggles or a face shield conforming to EN 166 (EU) or NIOSH (US) standards.[7]

  • Skin Protection : A flame-retardant laboratory coat is required. Handle all materials with chemical-resistant gloves (e.g., nitrile), and ensure there is no exposed skin.[7][8]

  • Respiratory Protection : All handling of solid material or concentrated solutions should be performed within a certified chemical fume hood to prevent inhalation of dust or aerosols.[9][10]

Core Disposal Workflow: A Decision-Making Framework

The following diagram outlines the essential decision-making process for the disposal of any waste generated that may be contaminated with 1H,3H-Pyrano[3,4-b]pyrrolizine.

G Disposal Workflow for 1H,3H-Pyrano[3,4-b]pyrrolizine Waste A Waste Generation (Solid, Liquid, Labware) B Is waste non-hazardous? (e.g., outer gloves, paper towels with no direct contact) A->B C Standard Lab Trash B->C Yes D Waste is Potentially Hazardous (Contains or contacted compound) B->D No E Determine Waste Type D->E F Solid Waste (e.g., excess compound, contaminated silica/celite) E->F Solid G Liquid Waste (e.g., reaction mixtures, chromatography fractions) E->G Liquid H Contaminated Sharps (e.g., needles, glass pipettes) E->H Sharps I Contaminated Labware (e.g., glassware, stir bars) E->I Labware J Collect in Labeled Hazardous Waste Container (Solid) F->J K Collect in Labeled Hazardous Waste Container (Liquid, Halogenated or Non-Halogenated) G->K L Collect in approved Sharps Container H->L M Triple-rinse with solvent. Collect rinsate as liquid waste. Dispose of clean glassware. I->M N Store in designated Hazardous Waste Satellite Accumulation Area J->N K->N L->N M->K Rinsate O Arrange for pickup by licensed Hazardous Waste Disposal Contractor N->O

Caption: Decision workflow for proper segregation and disposal of waste.

Step-by-Step Disposal Protocols

All waste must be collected for disposal by a licensed environmental health and safety (EHS) vendor.[11] Segregation of waste streams is critical to ensure safe handling and transport.

Waste TypeRecommended ContainerLabeling RequirementsDisposal Procedure
Solid Waste (Unused reagent, contaminated filter aids, TLC plates)Sealable, wide-mouth plastic or glass container compatible with the waste."HAZARDOUS WASTE", full chemical name: "1H,3H-Pyrano[3,4-b]pyrrolizine", and other components. Affix appropriate hazard pictograms (e.g., Skull and Crossbones for acute toxicity, Health Hazard).[12]1. Working in a fume hood, carefully transfer solid waste into the designated container using a spatula or scoop. 2. Avoid generating dust.[7] 3. Securely close the container. 4. Store in the designated satellite accumulation area.[11]
Liquid Waste (Reaction mixtures, chromatography fractions, contaminated solvents)Sealable, chemical-resistant (e.g., HDPE or glass) container. Do not use metal containers for acidic solutions.[11]"HAZARDOUS WASTE", full chemical names of all components (including solvents), estimated concentrations, and hazard pictograms.[12]1. Segregate waste into "Halogenated" and "Non-Halogenated" streams. 2. Using a funnel, carefully pour liquid waste into the appropriate container. 3. Do not fill the container beyond 90% capacity to allow for expansion.[11] 4. Securely close the container and store it in secondary containment.
Acutely Contaminated Labware (Glassware, stir bars)N/AN/A1. Decontaminate non-disposable items immediately. 2. Rinse the item three times with a suitable solvent (e.g., acetone, ethanol) in a fume hood.[10] 3. Collect all rinsate as hazardous liquid waste.[10] 4. Once decontaminated, the glassware can be washed and reused.
Contaminated Consumables (Gloves, weigh boats, paper towels)Lined, sealable waste container or a heavy-duty plastic bag inside a rigid container."HAZARDOUS WASTE", list primary contaminant: "1H,3H-Pyrano[3,4-b]pyrrolizine".1. Place all contaminated items directly into the designated waste container. 2. Do not mix with regular trash. 3. When full, seal the bag/container and place it in the satellite accumulation area for pickup.

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

  • Evacuate and Alert : Alert all personnel in the immediate area. If the spill is large or involves a highly concentrated solution, evacuate the laboratory and contact your institution's EHS emergency line.

  • Secure the Area : Restrict access to the spill area. Ensure ventilation is adequate by keeping the fume hood running.[9]

  • Don Appropriate PPE : Before attempting any cleanup, don the full PPE as described in Section 2.

  • Contain and Absorb :

    • For liquid spills : Cover the spill with a chemical absorbent material (e.g., Chemizorb®, vermiculite, or sand). Do not use combustible materials like paper towels to absorb large quantities of flammable solvent spills.[9][13]

    • For solid spills : Gently cover the spill with a damp paper towel to avoid raising dust.

  • Collect Waste : Carefully scoop the absorbed material or contaminated towels into a designated hazardous waste container.

  • Decontaminate : Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials and rinsate as hazardous waste.

  • Report : Fully document the incident and report it to your laboratory supervisor and EHS department.

By adhering to these rigorous procedures, researchers can ensure the safe management and disposal of 1H,3H-Pyrano[3,4-b]pyrrolizine, protecting themselves, their colleagues, and the environment from the potential hazards associated with this class of compounds.

References

  • PubChem. 1H-pyrano[3,4-f]indolizine. National Center for Biotechnology Information. Available from: [Link]

  • Klarer, F., et al. (2021). Biodegradation and utilization of crop residues contaminated with poisonous pyrrolizidine alkaloids. Journal of Environmental Management, 290, 112629. Available from: [Link]

  • Pojman, F., et al. (2024). Pyrrolizidine Alkaloids as Hazardous Toxins in Natural Products: Current Analytical Methods and Latest Legal Regulations. Molecules, 29(10), 2278. Available from: [Link]

  • EPFL. PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. Available from: [Link]

  • Selmar, D., et al. (2018). Pyrrolizidine Alkaloids in the Food Chain: Is Horizontal Transfer of Natural Products of Relevance? Toxins (Basel), 10(10), 399. Available from: [Link]

  • Gluch-Lutwin, M., & Grych, M. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 27(9), 2736. Available from: [Link]

  • Institute for Environmental Solutions. Transfer of pyrrolizidine alkaloids from weeds to soil and medicinal plants. Available from: [Link]

  • Krönert, V., et al. (2022). Effective Solid Phase Extraction of Toxic Pyrrolizidine Alkaloids from Honey with Reusable Organosilyl-Sulfonated Halloysite Nanotubes. Molecules, 27(19), 6511. Available from: [Link]

  • Emory University - Department of Chemistry. Chemical Waste Disposal Guidelines. Available from: [Link]

  • Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories. Available from: [Link]

  • MDPI. Synthesis and Properties of 1H-Pyrrolo[3′,2′:3,4]fluoreno[9,1-gh]quinolines and 7H-Pyrrolo[2. Molecules. Available from: [Link]

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  • GAIACA. (2022). How to Dispose of Chemical Waste in a Lab Correctly. Available from: [Link]

  • Indiana University. In-Lab Disposal Methods: Waste Management Guide. Available from: [Link]

  • ResearchGate. Convenient Synthesis of Functionalized Pyrrolo[3,4-b]pyridines and Pyrrolo[3,4-b]quinolines via Three-Component Reactions. Available from: [Link]

  • Mohammed, A. H., et al. (2013). Synthesis of new pyran and pyranoquinoline derivatives. Arabian Journal of Chemistry. Available from: [Link]

  • Wang, S., et al. (2024). Levels, Toxic Effects, and Risk Assessment of Pyrrolizidine Alkaloids in Foods. Foods, 13(4), 540. Available from: [Link]

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  • Gluch-Lutwin, M., & Grych, M. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. MDPI. Available from: [Link]

  • Moreira, P., et al. (2018). Pyrrolizidine Alkaloids: Chemistry, Pharmacology, Toxicology and Food Safety. International Journal of Molecular Sciences, 19(6), 1668. Available from: [Link]

  • Grych, M., et al. (2023). Multicomponent Synthesis of 4-Aryl-4,9-dihydro-1H-pyrazolo[3,4-b]quinolines Using L-Proline as a Catalyst—Does It Really Proceed? MDPI. Available from: [Link]

  • Organic Syntheses Procedure. 3-pyrroline. Available from: [Link]www.orgsyn.org/demo.aspx?prep=cv8p0526)

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